5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid

• CAS: 144252-16-4

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the novel heterocyclic compound, 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid. Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the theoretical underpinnings of the expected spectral features, offering detailed assignments of chemical shifts and coupling constants. The guide explains the causal relationships between the molecule's complex structure—featuring pyrazole, naphthalene, and phenyl moieties—and its NMR fingerprint. Furthermore, it outlines a robust, field-proven experimental protocol for sample preparation and data acquisition. All data is supported by in-text citations to authoritative sources and visualized through structured tables and workflow diagrams to ensure scientific integrity and practical utility.

Introduction

5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid is a complex heterocyclic compound featuring a multi-substituted pyrazole core. Such scaffolds are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and versatile chemical properties.[1] The precise structural elucidation of these molecules is paramount for understanding their function and ensuring purity, making Nuclear Magnetic Resonance (NMR) spectroscopy an indispensable analytical tool.

This guide serves as a detailed reference for the interpretation of the ¹H and ¹³C NMR spectra of this specific molecule. By dissecting the structure into its constituent aromatic systems—the pyrazole, the N-phenyl ring, the C5-naphthalenyl group, and the C3-carboxylic acid—we can predict and rationalize the chemical environment of each proton and carbon nucleus. This predictive analysis is crucial for confirming synthesis outcomes, identifying impurities, and providing a foundational dataset for further structural studies.

Molecular Structure and Atom Numbering

A clear and unambiguous atom numbering system is essential for the accurate assignment of NMR signals. The structure and IUPAC-based numbering for 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid are presented below. This numbering will be used consistently throughout the guide.

Caption: Molecular structure and numbering of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum is anticipated to be complex, with distinct signals corresponding to the single pyrazole proton, the five protons of the N-phenyl ring, the seven protons of the C-naphthalenyl group, and the highly deshielded carboxylic acid proton. The analysis is based on established principles of chemical shift theory and spin-spin coupling.[2]

Signal Assignment and Interpretation

• Carboxylic Acid Proton (-COOH): The proton of the carboxylic acid is the most deshielded proton in the molecule. Its chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding.[3][4] In a polar aprotic solvent like DMSO-d₆, it is expected to appear as a broad singlet in the δ 10.0 - 13.0 ppm region.[5] This signal will disappear upon the addition of D₂O due to rapid proton-deuterium exchange, a key diagnostic test.[6]

• Aromatic Protons (Phenyl, Naphthalenyl, Pyrazole): These protons will resonate in the aromatic region, typically between δ 7.0 - 9.0 ppm . The precise chemical shifts are governed by the electronic effects (inductive and resonance) of the substituents on each ring.

  • Pyrazole Proton (H4): The lone proton on the pyrazole ring, H4, is flanked by the C3-carboxyl and C5-naphthalenyl substituted carbons. It is expected to be a sharp singlet as it has no adjacent protons for coupling. Its chemical shift is predicted to be around δ 7.0 - 7.5 ppm .

  • N-Phenyl Protons (H2', H3', H4', H5', H6'): The phenyl ring at the N1 position can rotate, but its electronic communication with the pyrazole ring will influence the chemical shifts.

    • The ortho protons (H2', H6') are closest to the pyrazole ring and will likely appear as a multiplet (often a doublet of doublets or triplet-like) around δ 7.6 - 7.8 ppm .

    • The meta protons (H3', H5') and the para proton (H4') are further away and will be less affected. They are expected to resonate as a complex multiplet in the range of δ 7.3 - 7.5 ppm .

  • C-Naphthalenyl Protons (H1'', H3''-H8''): The 2-naphthalenyl group presents a complex set of seven protons. Their shifts are well-documented and predictable based on their position relative to the point of attachment and the other ring.[7][8]

    • H1'' and H3'': These protons are adjacent to the point of attachment (C2''). H1'' will be a singlet (or a narrow doublet due to long-range coupling) and is typically the most downfield of the naphthalenyl protons, around δ 8.3 - 8.5 ppm . H3'' will appear as a doublet of doublets around δ 7.9 - 8.1 ppm .

    • H4'', H5'', H6'', H7'', H8'': These protons form a more complex, coupled system. H5'' and H8'' are typically doublets, while H6'' and H7'' are triplets (or doublet of doublets), resonating in the broader range of δ 7.5 - 8.0 ppm .

Data Summary Table: Predicted ¹H NMR

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Predicted J (Hz)
-COOH	10.0 - 13.0	br s	1H	-
H1'' (Naphth)	8.3 - 8.5	s or d	1H	J ≈ 1-2
H3'' (Naphth)	7.9 - 8.1	dd	1H	J ≈ 8.5, 1.8
H4'', H5'', H8'' (Naphth)	7.8 - 8.0	m	3H	-
H2', H6' (Phenyl)	7.6 - 7.8	m	2H	-
H6'', H7'' (Naphth)	7.5 - 7.7	m	2H	-
H3', H4', H5' (Phenyl)	7.3 - 7.5	m	3H	-
H4 (Pyrazole)	7.0 - 7.5	s	1H	-

Predicted ¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum will show distinct signals for each of the 23 unique carbon atoms in the molecule. The chemical shifts are primarily influenced by the hybridization state and the electronic environment of each carbon.

Signal Assignment and Interpretation

• Carboxyl Carbon (-COOH): The carbonyl carbon of the carboxylic acid is significantly deshielded and will appear at the far downfield end of the spectrum, typically in the range of δ 160 - 175 ppm .[3][5]

• Aromatic & Heteroaromatic Carbons: The remaining 21 carbons of the pyrazole, phenyl, and naphthalenyl rings will resonate in the aromatic region from approximately δ 110 - 155 ppm .

  • Pyrazole Carbons (C3, C4, C5):

    • C3 and C5: These carbons are attached to the electron-withdrawing nitrogen atoms and other substituents. They are expected to be the most downfield of the pyrazole carbons, likely in the δ 140 - 155 ppm range.

    • C4: This carbon, bonded to a hydrogen, will be more shielded and is predicted to appear around δ 110 - 115 ppm .

  • N-Phenyl Carbons (C1' - C6'): The six phenyl carbons will appear in the typical aromatic region. The ipso-carbon (C1') attached to the nitrogen will be found around δ 138 - 142 ppm . The other carbons (C2'-C6') will resonate between δ 120 - 130 ppm .

  • C-Naphthalenyl Carbons (C1'' - C8a''): The ten carbons of the naphthalene system will produce a cluster of signals. The quaternary carbons (C2'', C4a'', C8a'') will generally have lower intensities. The ipso-carbon C2'' will be around δ 132 - 135 ppm , while the other nine carbons will span the δ 124 - 134 ppm range.

Data Summary Table: Predicted ¹³C NMR

Carbon Assignment	Predicted δ (ppm)	Notes
-COOH	160 - 175	Quaternary, low intensity
C3, C5 (Pyrazole)	140 - 155	Quaternary, deshielded
C1' (Phenyl)	138 - 142	Quaternary, N-substituted
C2'', C4a'', C8a'' (Naphth)	132 - 135	Quaternary carbons
C2'-C6' (Phenyl)	120 - 130	CH signals
C1'', C3''-C8'' (Naphth)	124 - 134	CH signals
C4 (Pyrazole)	110 - 115	CH signal, most shielded

Recommended Experimental Protocol

Adherence to a standardized protocol is critical for obtaining high-quality, reproducible NMR data.

Sample Preparation

• Massing: Accurately weigh 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR.[9] The higher concentration for ¹³C NMR is necessary to overcome its lower natural abundance and sensitivity.

• Solvent Selection: Use approximately 0.6-0.7 mL of high-purity deuterated dimethyl sulfoxide (DMSO-d₆).[10] DMSO-d₆ is the solvent of choice for this molecule because its polarity will effectively dissolve the compound, and its high boiling point and ability to form hydrogen bonds will allow for the observation of the exchangeable carboxylic acid proton.[3][11]

• Dissolution: Prepare the sample in a small, clean vial.[10] Add the solvent to the solid compound and gently vortex or warm if necessary to achieve complete dissolution.

• Filtration: Filter the solution through a pipette containing a small, tight plug of glass wool directly into a clean, high-quality 5 mm NMR tube. This step is crucial to remove any particulate matter that can degrade spectral quality by disrupting the magnetic field homogeneity.[10]

• Standard: For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).[12] Alternatively, the residual solvent peak of DMSO-d₆ (δ ≈ 2.50 ppm for ¹H, δ ≈ 39.52 ppm for ¹³C) can be used for calibration.[13]

NMR Data Acquisition Workflow

The following diagram illustrates the logical flow from sample preparation to final spectral analysis.

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A Technical Guide to the Mass Spectrometric Analysis of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid

Audience: Researchers, scientists, and drug development professionals.

Abstract: This guide provides an in-depth technical overview of the methodologies and theoretical principles for the mass spectrometric analysis of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid. We will explore optimal ionization strategies, predictable fragmentation pathways, and a detailed, field-proven Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol. The causality behind each experimental choice is explained to empower researchers in developing robust analytical methods for this and structurally related compounds.

Introduction and Analytical Rationale

5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid is a complex heterocyclic molecule featuring multiple aromatic systems and a carboxylic acid moiety. Compounds with such pyrazole scaffolds are of significant interest in medicinal chemistry and drug discovery due to their diverse biological activities.[1] Accurate and sensitive characterization by mass spectrometry is crucial for pharmacokinetic studies, metabolite identification, and quality control.

The structure of this molecule presents specific characteristics that guide the analytical strategy. The carboxylic acid group is the most influential feature for ionization, while the robust pyrazole, phenyl, and naphthalene ring systems dictate the fragmentation behavior under tandem mass spectrometry (MS/MS) conditions. This guide focuses on leveraging these properties to build a reliable analytical method from first principles.

Physicochemical Properties & Ionization Strategy

2.1. Molecular Structure and Properties

• Molecular Formula: C₂₆H₁₈N₂O₂

• Monoisotopic Mass: 390.1368 g/mol

• Key Functional Groups: Carboxylic acid, N-phenylpyrazole, Naphthalene ring.

The most critical feature for ionization is the carboxylic acid group (-COOH). This group is acidic and readily deprotonates to form a carboxylate anion (-COO⁻). This makes the molecule an ideal candidate for analysis using negative ion mode electrospray ionization (ESI) .[2][3]

2.2. The Case for Negative Ion Mode ESI

While positive mode ionization is often a default starting point, it is suboptimal for this analyte.[4] Protonation would likely occur on one of the pyrazole nitrogens, but the presence of the acidic proton on the carboxyl group makes deprotonation a much more thermodynamically favorable process.

Expert Rationale: Electrospray ionization in negative mode (ESI-) is generally preferred for acidic compounds like carboxylic acids.[5] The process efficiently generates a deprotonated molecule, [M-H]⁻, which corresponds to the stable carboxylate anion.[2] This approach typically results in a clean, strong signal for the parent ion with lower background noise compared to positive mode, enhancing sensitivity.[4] Therefore, all subsequent discussions will focus on the analysis of the [M-H]⁻ ion.

Tandem Mass Spectrometry (LC-MS/MS) Methodology

A robust and reproducible LC-MS/MS method is essential for quantitative and qualitative analysis. The following protocol is a self-validating system designed for a standard triple quadrupole or Q-TOF mass spectrometer.

3.1. Experimental Workflow Diagram

The overall experimental process follows a logical sequence from sample preparation to data acquisition.

Caption: High-level workflow for LC-MS/MS analysis.

3.2. Detailed Experimental Protocol

1. Sample Preparation:

• Stock Solution: Prepare a 1 mg/mL stock solution of the analyte in HPLC-grade methanol.

• Working Standards: Serially dilute the stock solution in a 50:50 (v/v) mixture of acetonitrile and deionized water to create calibration standards (e.g., 1 ng/mL to 1000 ng/mL).

• Quality Control (QC): Prepare QC samples at low, medium, and high concentrations from a separate weighing of the reference standard to ensure accuracy and reproducibility.

2. Liquid Chromatography (LC) Parameters:

• Column: C18 Reverse-Phase Column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Deionized water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Causality: While the analyte is analyzed in negative ion mode, a small amount of acid in the mobile phase is often necessary for good peak shape and retention on reverse-phase columns.[6] The protons provided by the acid also facilitate the electrochemical reduction process at the ESI spray tip, which can improve signal stability in negative mode.[7]

• Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Capillary Voltage: -3.0 kV.

• Desolvation Temperature: 450 °C.

• Desolvation Gas Flow (N₂): 800 L/hr.

• Cone Gas Flow (N₂): 50 L/hr.

• Collision Gas: Argon.

• MS/MS Mode: Product Ion Scan (for fragmentation analysis) or Multiple Reaction Monitoring (MRM for quantification).

• Precursor Ion: m/z 389.1 (Calculated for [C₂₆H₁₇N₂O₂]⁻).

Fragmentation Analysis and Interpretation

The core of structural elucidation by MS/MS lies in understanding how the molecule breaks apart. Collision-Induced Dissociation (CID) is a technique where the isolated precursor ion is collided with neutral gas molecules, causing it to fragment.[8][9] The resulting fragmentation pattern is a fingerprint of the molecule's structure.

4.1. Proposed Fragmentation Pathway

For the [M-H]⁻ ion of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid (m/z 389.1), the fragmentation is predicted to be initiated by the loss of the carboxyl group.

• Primary Fragmentation: The most energetically favorable initial fragmentation for a deprotonated aromatic carboxylic acid is the neutral loss of carbon dioxide (CO₂), a mass loss of 44.01 Da.[10] This is a highly characteristic fragmentation that confirms the presence of the carboxylic acid moiety.

• Secondary Fragmentations: Subsequent fragmentations would involve the cleavage of the now-destabilized pyrazole core or its substituents. The bonds between the pyrazole ring and the large aromatic systems (phenyl and naphthyl groups) are likely points of cleavage.

Caption: Predicted CID fragmentation pathway.

4.2. Summary of Expected Ions

The following table summarizes the key ions expected in the product ion spectrum. High-resolution mass spectrometry (HRMS) would be required to confirm the elemental composition of each fragment.

Ion Identity	Proposed Formula	Calculated m/z ([M]⁻)	Notes
Precursor [M-H]⁻	C₂₆H₁₇N₂O₂⁻	389.13	Deprotonated parent molecule.
Fragment 1	C₂₅H₁₇N₂⁻	345.14	Result of primary decarboxylation (-CO₂). This is expected to be the base peak in the MS/MS spectrum.
Fragment 2	C₁₀H₇⁻	127.05	Naphthyl anion, resulting from cleavage of the pyrazole-naphthalene bond.
Fragment 3	C₆H₅⁻	77.04	Phenyl anion, resulting from cleavage of the N-phenyl bond.

Expert Insight: The fragmentation occurs at the most energetically favorable points, which are typically the weakest bonds or pathways that lead to stable neutral or charged products.[11] The loss of CO₂ is highly favored as it is a very stable neutral molecule. The stability of the resulting large, conjugated fragment ion at m/z 345.1 further drives this primary fragmentation step.

Method Validation and Trustworthiness

To ensure the protocol is trustworthy, a self-validating system must be employed. This involves:

• System Suitability: Injecting a standard solution at the beginning of the analytical run to confirm the performance of the LC-MS system (e.g., peak shape, retention time, and signal intensity).

• Blanks: Running solvent blanks periodically to check for carryover and system contamination.

• Calibration Curve: Analyzing a set of calibration standards to demonstrate the linear response of the instrument over the desired concentration range. A correlation coefficient (r²) > 0.99 is typically required.

• QC Checks: Analyzing QC samples at regular intervals throughout the run. The measured concentrations should fall within a predefined acceptance range (e.g., ±15%) of their nominal value.

By integrating these checks, the analyst can have high confidence in the accuracy and precision of the data generated for each batch of samples.

References

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• National Institutes of Health. (2024). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. [Link]

• National Institutes of Health. (2014). Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation. [Link]

• ACS Publications. (n.d.). Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry. [Link]

• Wikipedia. (n.d.). Collision-induced dissociation. [Link]

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• ScienceDirect. (2019). Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. [Link]

• ACS Publications. (2024). Selective Profiling of Carboxylic Acid in Crude Oil by Halogen Labeling Combined with Liquid Chromatography and High-Resolution Mass Spectrometry. [Link]

• Reddit. (2023). How does this molecule produce negative ions?. [Link]

• ACS Publications. (2024). Azo Pyrazole Carboxylic Derivatives for Potential Energetic Materials. [Link]

• University of Cambridge. (n.d.). Mass spectrometry characterization of peroxycarboxylic acids. [Link]

• National Institutes of Health. (2013). Correlations of ion structure with multiple fragmentation pathways arising from collision-induced dissociations of selected α-hydroxycarboxylic acid anions. [Link]

• MDPI. (2021). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. [Link]

• YouTube. (2020). Mass Spec 3e Carboxylic Acids. [Link]

• ResearchGate. (2017). 1H–pyrazole–3–carboxylic acid: Experimental and computational study. [Link]

• ACS Publications. (2015). Collision-Induced Dissociation Mass Spectrometry: A Powerful Tool for Natural Product Structure Elucidation. [Link]

• ACS Publications. (2017). Think Negative: Finding the Best Electrospray Ionization/MS Mode for Your Analyte. [Link]

• National High Magnetic Field Laboratory. (n.d.). Collision-Induced Dissociation. [Link]

• National Center for Biotechnology Information. (n.d.). 1H-Pyrazole-5-carboxylic acid. PubChem. [Link]

• MDPI. (2021). 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole. [Link]

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stability of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid in solution

An In-Depth Technical Guide to the Solution Stability of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid

Introduction

5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid is a complex heterocyclic molecule featuring a pyrazole carboxylic acid core, a key scaffold in medicinal chemistry, functionalized with significant aromatic moieties.[1][2] Understanding the intrinsic chemical stability of such a novel molecular entity is a cornerstone of the drug discovery and development process. The stability profile dictates formulation strategies, storage conditions, shelf-life, and ultimately, ensures the safety and efficacy of a potential therapeutic agent.[3][4]

This technical guide provides a comprehensive framework for assessing the . We will move beyond rote procedures to explain the scientific rationale behind each step, grounding our approach in the authoritative principles of the International Council for Harmonisation (ICH) guidelines, particularly ICH Q1A(R2) for stability testing and Q1B for photostability.[5][6][7] Our objective is to design and execute a self-validating study that not only quantifies degradation but also elucidates the underlying degradation pathways.

Part 1: Molecular Profile and Predicted Stability Liabilities

A proactive analysis of the molecular structure is critical for designing a relevant and efficient stability study. The structure of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid presents several functional groups, each with potential stability implications.

• Pyrazole Core: The pyrazole ring itself is an aromatic heterocycle and is generally considered chemically robust.[8] However, under aggressive oxidative conditions, the ring or its substituents could be liable to degradation.[9]

• Carboxylic Acid Group: This is the most reactive functional group. Its acidity (pKa) will govern the molecule's solubility and stability in a pH-dependent manner. Key potential degradation pathways include:

  • Decarboxylation: Loss of CO2 can be induced by thermal stress, particularly in solid-state heating or in certain solvents, and can sometimes be facilitated by acidic or basic conditions or metal catalysts.[2][10][11]

  • Esterification: In the presence of alcoholic solvents, particularly under acidic catalysis, ester formation can occur.

• Naphthalene Moiety: As a polycyclic aromatic hydrocarbon, the naphthalene group is a strong chromophore, absorbing UV radiation.[12][13] This makes photosensitivity the most significant predicted liability for this molecule. Exposure to light, as mandated by ICH Q1B, is expected to be a primary degradation pathway.[14][15][16][17] Naphthalene and its derivatives are known to undergo photodegradation, which can be enhanced in aqueous environments.[18][19][20]

• N-Phenyl Group: The N-phenyl bond on the pyrazole ring is typically stable. However, extreme hydrolytic conditions (e.g., concentrated acid or base at high temperatures) could potentially lead to its cleavage, though this is considered a less probable pathway compared to photolysis or reactions involving the carboxylic acid.

Part 2: Designing a Comprehensive Stability Study

The foundation of our investigation is a forced degradation or stress testing study. The goal is to intentionally degrade the molecule to an extent of 5-20%, which is sufficient to detect and identify degradants without completely destroying the parent molecule.[21] These studies are performed under conditions more severe than standard accelerated testing and are essential for developing and validating a stability-indicating analytical method.[3][4][22]

Logical Workflow for Stability Assessment

The overall process follows a logical sequence from planning to final analysis, ensuring that the analytical method is validated by the degradation study itself.

Caption: Overall workflow for stability assessment.

Forced Degradation Conditions

The choice of stressors is dictated by ICH guidelines to cover all likely real-world scenarios.[23][24]

Stress Condition	Rationale & Causality	Typical Protocol
Acid Hydrolysis	To assess stability in acidic environments and probe for acid-labile groups like amides or esters (though none are present, hydrolysis of the N-phenyl bond is a remote possibility).	Dissolve compound in a suitable organic co-solvent, then dilute with 0.1 M HCl. Heat at 60-80°C for several hours.
Base Hydrolysis	To assess stability in alkaline conditions. The carboxylate salt will form, which may have different stability and solubility. Saponification of esters or hydrolysis of amides would be key here.	Dissolve compound in a co-solvent, then dilute with 0.1 M NaOH. Heat at 60-80°C for several hours.
Oxidation	To evaluate sensitivity to oxidative stress, which can occur via atmospheric oxygen or interaction with oxidative excipients.[25] Hydrogen peroxide is a common choice.	Treat a solution of the compound with 3% hydrogen peroxide (H₂O₂) at room temperature. Protect from light.
Thermal Stress	To determine the impact of heat on the molecule, primarily to investigate potential for decarboxylation.	Expose a solid sample of the compound to dry heat (e.g., 105°C). Also, heat a solution of the compound (in a suitable inert solvent like acetonitrile/water) at 70°C.
Photostability	To assess degradation upon light exposure, a critical test due to the naphthalene chromophore.[13] This follows ICH Q1B guidelines.[14][15][17]	Expose a solution of the compound to a calibrated light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter. A dark control must be run in parallel.

Part 3: Experimental Protocols & Methodologies

Protocol 1: Development of a Stability-Indicating HPLC-UV Method

A stability-indicating method (SIM) is a validated quantitative analytical procedure that can accurately measure the decrease in the active pharmaceutical ingredient (API) content due to degradation.[22][26] The hallmark of a SIM is its specificity: the ability to resolve the API peak from all potential impurities and degradation products.[27][28]

Step-by-Step Methodology:

• Component Analysis & Column Selection: The molecule is largely non-polar but contains a carboxylic acid. A reversed-phase column, such as a C18 or Phenyl-Hexyl, is the logical starting point. A particle size of ≤3 µm will provide high efficiency.

• Solvent Selection & Wavelength Detection: The compound is soluble in common organic solvents like acetonitrile (ACN) and methanol (MeOH). A UV-Vis scan of the molecule in the mobile phase will determine the optimal detection wavelength (λmax), likely in the UV range of 254-330 nm due to the extensive conjugation of the naphthalene and pyrazole systems.

• Mobile Phase & Gradient Optimization:

  • Start with a simple mobile phase system: (A) 0.1% Formic Acid in Water and (B) Acetonitrile. The acid suppresses the ionization of the carboxylic acid, leading to better peak shape.

  • Develop a gradient elution program. Begin with a shallow gradient (e.g., 5% to 95% B over 20 minutes) to elute all components, including potential non-polar degradants.

  • Inject a mixture of all stressed samples (acid, base, oxidative, photolytic, thermal) into the HPLC system. The primary goal is to achieve baseline resolution between the parent peak and all degradant peaks.

  • Adjust the gradient slope, initial/final %B, and flow rate to optimize the separation.

• Method Validation (Post-Optimization): Once the method is optimized using the stressed samples, it must be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness. The forced degradation study itself serves as the definitive test of specificity.

Protocol 2: Execution of Forced Degradation Studies

Materials:

• 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade)

• Hydrochloric Acid (HCl), 0.1 M

• Sodium Hydroxide (NaOH), 0.1 M

• Hydrogen Peroxide (H₂O₂), 3% solution

• Calibrated Photostability Chamber

• Thermostatically controlled oven and water bath

• Validated HPLC-UV system

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in acetonitrile.

• Sample Preparation (for each condition):

  • Control: Dilute the stock solution with 50:50 ACN:Water to a final concentration of ~50 µg/mL.

  • Acid Hydrolysis: Mix an aliquot of stock solution with 0.1 M HCl. Incubate in a water bath at 80°C. Withdraw samples at T=0, 2, 4, 8, and 24 hours. Neutralize with an equivalent amount of 0.1 M NaOH before injection.

  • Base Hydrolysis: Mix an aliquot of stock solution with 0.1 M NaOH. Incubate at 80°C. Withdraw samples at timed intervals. Neutralize with 0.1 M HCl before injection.

  • Oxidation: Mix an aliquot of stock solution with 3% H₂O₂. Keep at room temperature, protected from light. Sample at timed intervals.

  • Thermal (Solution): Dilute stock solution with 50:50 ACN:Water. Incubate in an oven at 70°C. Sample at timed intervals.

  • Photolytic: Dilute stock solution with 50:50 ACN:Water. Place in a transparent quartz cuvette inside the photostability chamber. Wrap an identical sample in aluminum foil (dark control). Expose both until the specified energy level is reached.

• Analysis: Analyze all samples using the developed stability-indicating HPLC method. Record peak areas for the parent compound and all degradants.

Part 4: Data Presentation and Interpretation

Quantitative data from the stability study should be summarized in a clear, tabular format. This allows for direct comparison of the molecule's stability under different stress conditions.

Table 1: Summary of Forced Degradation Results

Stress Condition	Duration	% Parent Remaining	% Total Degradation	Number of Degradants
0.1 M HCl, 80°C	24 h	98.5	1.5	1
0.1 M NaOH, 80°C	24 h	96.2	3.8	2
3% H₂O₂, RT	24 h	89.1	10.9	3
Thermal (Solution), 70°C	72 h	99.1	0.9	0
Photolytic (ICH Q1B)	1.2M lux-h	75.4	24.6	>4
Dark Control (Photolytic)	N/A	99.8	0.2	0

(Note: Data are hypothetical for illustrative purposes)

Proposing Degradation Pathways

The combination of HPLC data and mass spectrometry (LC-MS/MS) analysis of the stressed samples allows for the elucidation of degradation pathways. By comparing the mass-to-charge ratio (m/z) of the parent compound with that of the degradants, one can infer the chemical transformation that has occurred.

Caption: Plausible degradation pathways based on structural liabilities.

Conclusion and Recommendations

This technical guide outlines a robust, scientifically-grounded strategy for evaluating the solution stability of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid.

Key Findings (Predicted):

• The molecule is expected to be highly susceptible to photodegradation , which is likely the primary stability concern. The naphthalene moiety acts as a chromophore, absorbing light and leading to complex degradation.

• The compound will likely show moderate sensitivity to strong oxidizing agents .

• It is predicted to be relatively stable to thermal stress and hydrolysis under mild acidic and basic conditions, with decarboxylation being a minor pathway only under harsh conditions.

Recommendations:

• Handling and Storage: The drug substance and its solutions must be rigorously protected from light at all stages of development, manufacturing, and storage. Amber vials or light-resistant containers are mandatory.

• Formulation Development: Formulation efforts should focus on photoprotective strategies. This may include the use of UV-absorbing excipients or opaque packaging systems. The inclusion of antioxidants should be considered to mitigate oxidative degradation.

• Further Studies: The exact structures of the major photo- and oxidative-degradants should be elucidated using high-resolution mass spectrometry and NMR to fully understand the degradation pathways and assess their potential toxicity.

By adhering to this systematic approach, researchers and drug development professionals can build a comprehensive understanding of the molecule's stability, ensuring the development of a safe, stable, and effective final product.

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Unlocking Therapeutic Potential: A Theoretical and Computational Guide to Naphthalen-yl-pyrazole Derivatives

Abstract

Naphthalen-yl-pyrazole derivatives represent a privileged scaffold in medicinal chemistry, demonstrating a remarkable breadth of pharmacological activities. This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the theoretical and computational methodologies pivotal to the rational design and analysis of these potent molecules. Moving beyond a mere recitation of protocols, this document elucidates the causal reasoning behind experimental choices, grounding theoretical models in practical applications. We will dissect the core computational techniques, from quantum mechanics to molecular dynamics, and provide actionable, step-by-step workflows for their implementation. Through a synthesis of validated protocols, data-driven insights, and visual frameworks, this guide aims to empower researchers to accelerate the discovery and optimization of novel naphthalen-yl-pyrazole-based therapeutics.

The Naphthalen-yl-pyrazole Scaffold: A Nexus of Medicinal Chemistry

The fusion of a naphthalene ring with a pyrazole moiety creates a unique chemical architecture that has proven to be a fertile ground for the development of novel therapeutic agents. The naphthalene group, a bicyclic aromatic hydrocarbon, offers a large, hydrophobic surface that can engage in significant van der Waals and π-π stacking interactions within biological targets. The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, provides crucial hydrogen bond donor and acceptor capabilities, contributing to the molecule's polarity and ability to form specific interactions with protein active sites[1][2].

This combination has given rise to derivatives with a wide spectrum of biological activities, including:

• Anticancer: These compounds have shown cytotoxicity against various cancer cell lines, such as breast cancer (MCF-7)[3][4]. Their mechanisms often involve the inhibition of critical cellular targets like cyclin-dependent kinases (CDKs), tubulin polymerization, and PI3 kinases[3][4][5].

• Anti-inflammatory: Many derivatives exhibit potent anti-inflammatory effects, often through the inhibition of cyclooxygenase (COX) enzymes, similar to established nonsteroidal anti-inflammatory drugs (NSAIDs)[6][7][8].

• Antimicrobial: The scaffold has demonstrated significant antibacterial and antifungal properties, making it a promising area for the development of new antibiotics to combat resistant strains[2][9][10][11].

• Antioxidant: Several naphthalen-yl-pyrazole derivatives have been identified as potent antioxidants, capable of scavenging free radicals and inhibiting enzymes like 15-lipoxygenase (15-LOX)[1].

The versatility of this scaffold, coupled with the potential for diverse substitutions on both the naphthalene and pyrazole rings, allows for fine-tuning of its physicochemical properties and biological activity. This has made it a subject of intense investigation, where computational chemistry plays a vital role in navigating the vast chemical space to identify promising drug candidates[12].

The Computational Chemist's Toolkit: Methodologies for In Silico Analysis

Computational studies are indispensable for understanding the behavior of naphthalen-yl-pyrazole derivatives at a molecular level. These in silico techniques provide insights that are often difficult or impossible to obtain through experimental methods alone, guiding synthesis and biological evaluation in a more targeted and efficient manner.

Quantum Mechanics: Unveiling Electronic Landscapes

Quantum mechanical (QM) methods, particularly Density Functional Theory (DFT), are fundamental to understanding the intrinsic electronic properties of these molecules. DFT calculations can elucidate the distribution of electrons within the molecule, which is crucial for predicting its reactivity and interaction with biological targets[13][14][15].

Core Applications of DFT:

• Geometry Optimization: Determining the most stable three-dimensional conformation of the molecule.

• Frontier Molecular Orbital (FMO) Analysis: Calculating the energies of the Highest Occupated Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is a key indicator of chemical reactivity and stability.

• Molecular Electrostatic Potential (MEP) Mapping: Visualizing the charge distribution on the molecular surface to identify electrophilic and nucleophilic regions, which are critical for non-covalent interactions with protein residues.

• Calculation of Quantum Chemical Descriptors: Deriving parameters like ionization potential, electron affinity, electronegativity, and hardness, which are valuable for Quantitative Structure-Activity Relationship (QSAR) studies.

Rationale for Use: By providing a detailed picture of the electronic structure, DFT helps to explain why certain derivatives are more reactive or bind more strongly to a target than others. This understanding is foundational for designing molecules with improved activity.

Molecular Docking: Predicting Binding Interactions

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a receptor, typically a protein. This method is instrumental in identifying potential drug candidates and elucidating their mechanism of action at a molecular level[14][16][17].

The Docking Workflow:

• Receptor and Ligand Preparation: This involves obtaining the 3D structure of the target protein (often from a repository like the Protein Data Bank) and the ligand. Both structures are optimized, which includes adding hydrogen atoms, assigning partial charges, and defining rotatable bonds.

• Binding Site Identification: The active site of the protein is defined, either based on experimental data or through computational prediction.

• Conformational Sampling and Scoring: The docking algorithm samples a wide range of ligand conformations and orientations within the binding site. Each "pose" is evaluated using a scoring function that estimates the binding affinity (e.g., in kcal/mol).

Expertise in Action: The choice of docking software and scoring function is critical and should be validated for the specific protein target. A lower binding energy generally indicates a more stable protein-ligand complex. The analysis of the docked pose reveals key interactions, such as hydrogen bonds and hydrophobic contacts, that contribute to binding.

Quantitative Structure-Activity Relationship (QSAR): Modeling Biological Activity

QSAR is a computational modeling technique that aims to find a mathematical relationship between the chemical structures of a series of compounds and their biological activity[18][19]. A robust QSAR model can predict the activity of novel, unsynthesized compounds, thereby prioritizing synthetic efforts.

Pillars of a QSAR Study:

• Dataset Curation: A dataset of compounds with known biological activities (e.g., IC50 values) is compiled.

• Descriptor Calculation: A wide range of molecular descriptors (e.g., constitutional, topological, quantum chemical) are calculated for each compound.

• Model Building: Statistical methods, such as multiple linear regression (MLR), are used to build a model that correlates the descriptors with the biological activity[15].

• Model Validation: The predictive power of the QSAR model is rigorously assessed using internal and external validation techniques.

Trustworthiness Through Validation: A reliable QSAR model must have strong statistical parameters, such as a high correlation coefficient (r²) and cross-validated correlation coefficient (Q²), as well as good predictive ability for an external test set[19].

Experimental Protocols: A Step-by-Step Guide

To ensure scientific integrity, the following protocols are presented as self-validating systems, with each step logically following from the last.

Protocol: Molecular Docking of a Naphthalen-yl-pyrazole Derivative into a Kinase Active Site

This protocol outlines a typical workflow for docking a novel derivative into the active site of a protein kinase, a common target for these compounds[20].

Step 1: Preparation of the Receptor (Kinase)

• Obtain the crystal structure of the target kinase from the Protein Data Bank (e.g., PDB ID: 3QTR for CDK2)[3].

• Remove water molecules and any co-crystallized ligands.

• Add polar hydrogen atoms and assign Kollman charges.

• Define the binding pocket based on the location of the co-crystallized inhibitor or through cavity detection algorithms.

Step 2: Preparation of the Ligand (Naphthalen-yl-pyrazole Derivative)

• Draw the 2D structure of the derivative using a chemical drawing software.

• Convert the 2D structure to a 3D structure.

• Perform energy minimization using a suitable force field (e.g., MMFF94).

• Assign Gasteiger charges and define rotatable bonds.

Step 3: Docking Simulation

• Use a validated docking program (e.g., AutoDock Vina).

• Set the grid box parameters to encompass the entire binding site.

• Run the docking simulation with an appropriate exhaustiveness level (e.g., 8).

Step 4: Analysis of Results

• Analyze the predicted binding energies and select the pose with the lowest energy.

• Visualize the docked pose and identify key interactions (hydrogen bonds, hydrophobic interactions, π-π stacking) with the active site residues.

• Compare the interactions of the novel derivative with those of known inhibitors to rationalize its predicted activity.

Protocol: DFT-Based Calculation of Molecular Descriptors

This protocol describes the use of DFT to calculate quantum chemical descriptors for a naphthalen-yl-pyrazole derivative.

Step 1: Molecule Building and Geometry Optimization

• Build the 3D structure of the molecule.

• Perform an initial geometry optimization using a semi-empirical method (e.g., PM6).

• Perform a final geometry optimization using DFT with a suitable basis set (e.g., B3LYP/6-31G(d,p))[13].

Step 2: Calculation of Electronic Properties

• Perform a single-point energy calculation on the optimized geometry.

• Calculate the energies of the HOMO and LUMO.

• Generate the molecular electrostatic potential map.

Step 3: Descriptor Derivation

• From the HOMO and LUMO energies, calculate the following descriptors:

  • Energy gap (ΔE) = ELUMO - EHOMO

  • Ionization Potential (I) ≈ -EHOMO

  • Electron Affinity (A) ≈ -ELUMO

  • Electronegativity (χ) = (I + A) / 2

  • Chemical Hardness (η) = (I - A) / 2

These descriptors can then be used as inputs for building a QSAR model.

Data Presentation and Visualization

Clear presentation of data is crucial for interpretation and comparison.

Table 1: Representative Biological Activities of Naphthalen-yl-pyrazole Derivatives

Compound Class	Biological Activity	Target/Assay	IC50/Activity	Reference
Naphthalene-pyrazole hybrid	Anticancer	MCF-7 cell line	-	[6]
3-(2-naphthyl)-1-phenyl-1H-pyrazole	Antioxidant	DPPH radical scavenging	-	[1]
Naphthalene-nicotinonitrile hybrid	Anti-inflammatory	COX-2 Inhibition	-	[6]
Pyrazole-naphthalene derivative	Anticancer	CDK2 Inhibition	Up to 3.2 µg/ml	[3]
2-(3-(naphthalen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole	Anti-inflammatory	Edema Inhibition	79.39%	[8]

Diagrams and Workflows

Visual representations are essential for understanding complex relationships and processes.

Caption: Structure-Activity Relationship of Naphthalen-yl-pyrazole Derivatives.

Caption: A Typical QSAR Workflow for Drug Discovery.

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Protocols & Analytical Methods

Application and Protocol Guide for 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic Acid in Cell Culture

A Senior Application Scientist's Perspective on a Novel Pyrazole Derivative

Disclaimer: This document provides a detailed theoretical framework and procedural guidelines for the research use of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid. As of the date of this publication, specific experimental data on the biological activity and cell culture applications of this exact compound are limited in the public domain. The protocols and mechanistic discussions presented herein are based on the well-established activities of structurally related pyrazole derivatives. Researchers are strongly advised to perform initial dose-response and cytotoxicity studies to determine the optimal working concentrations for their specific cell lines and assays.

I. Introduction: The Therapeutic Potential of Pyrazole Scaffolds

The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities.[1][2][3] These five-membered heterocyclic structures, containing two adjacent nitrogen atoms, are key components in drugs with anticancer, anti-inflammatory, antiviral, and antimicrobial properties.[1][3][4] The versatility of the pyrazole core allows for extensive functionalization, enabling the fine-tuning of biological activity and pharmacokinetic properties. The specific compound of interest, 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid, incorporates a bulky naphthalene moiety and a phenyl group, suggesting potential for significant bioactivity. The carboxylic acid group can enhance solubility and provide a key interaction point with biological targets.

This application note will, therefore, extrapolate from the known activities of closely related pyrazole-based compounds to provide a comprehensive guide for researchers initiating studies with 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid. The focus will be on establishing robust, self-validating experimental workflows to explore its potential as a novel therapeutic agent.

II. Physicochemical Properties and Handling

A thorough understanding of the compound's physical and chemical properties is paramount for accurate and reproducible experimental results. While specific data for 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid is not available, the general properties of similar pyrazole carboxylic acid derivatives can be inferred.

Property	Predicted/Inferred Value	Notes and Recommendations
Molecular Formula	C₂₀H₁₄N₂O₂
Molecular Weight	314.34 g/mol	Use a calibrated balance for accurate weighing.
Appearance	Likely a solid (white to off-white or yellowish powder)	Based on similar pyrazole derivatives.[8]
Solubility	Sparingly soluble in aqueous buffers. Soluble in organic solvents like DMSO and ethanol.	Prepare a high-concentration stock solution in sterile DMSO (e.g., 10-50 mM). Further dilute in cell culture medium for working concentrations. Ensure the final DMSO concentration in the culture is non-toxic (typically <0.5%).
Storage	Store at -20°C or -80°C as a solid or in a DMSO stock solution. Protect from light and moisture.	Aliquot stock solutions to avoid repeated freeze-thaw cycles.

III. Postulated Mechanism of Action and Cellular Targets

Based on the activities of related pyrazole compounds, 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid could potentially exert its effects through several signaling pathways. The following diagram illustrates a hypothetical mechanism of action, focusing on pathways commonly modulated by pyrazole derivatives in cancer cells.

Caption: Hypothetical signaling pathway for the compound.

IV. Experimental Protocols

The following protocols are designed as a starting point for investigating the cellular effects of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid. It is crucial to include appropriate positive and negative controls in all experiments.

A. Preparation of Stock and Working Solutions

Rationale: Accurate and consistent preparation of the compound is fundamental for reproducible results. The use of a DMSO stock allows for the solubilization of the hydrophobic compound and precise dilution into aqueous cell culture media.

Protocol:

• Stock Solution (10 mM):

  • Aseptically weigh out 3.14 mg of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid.

  • Dissolve the compound in 1 mL of sterile, cell culture-grade DMSO.

  • Vortex thoroughly until the compound is completely dissolved.

  • Aliquot the stock solution into smaller volumes (e.g., 50 µL) in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C.

• Working Solutions:

  • Thaw an aliquot of the 10 mM stock solution at room temperature.

  • Prepare serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations for your experiment.

  • Important: Ensure the final concentration of DMSO in the cell culture wells does not exceed a non-toxic level (typically ≤ 0.5% v/v). A vehicle control (medium with the same final concentration of DMSO) must be included in all experiments.

B. Cell Viability and Cytotoxicity Assays

Rationale: Determining the cytotoxic potential of the compound is a critical first step. This will establish a concentration range for subsequent mechanistic studies, distinguishing between cytotoxic and non-toxic, but biologically active, concentrations. The MTS assay is a colorimetric method for assessing cell viability.[10]

Protocol: MTS Assay for Cell Viability

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of working solutions of the compound in complete medium at 2x the final desired concentrations.

  • Remove the medium from the wells and add 100 µL of the appropriate working solution (or vehicle control) to each well. A typical starting concentration range could be from 0.1 µM to 100 µM.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTS Assay:

  • Following incubation, add 20 µL of MTS reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (medium only).

  • Normalize the absorbance of treated wells to the vehicle control wells (set as 100% viability).

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%).

C. Cell Cycle Analysis by Flow Cytometry

Rationale: To investigate if the compound induces cell cycle arrest, flow cytometry with propidium iodide (PI) staining is a standard and robust method. PI is a fluorescent intercalating agent that stains DNA, and the fluorescence intensity is directly proportional to the DNA content, allowing for the quantification of cells in different phases of the cell cycle.

Protocol:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with the compound at one or two concentrations below the determined IC₅₀ value, along with a vehicle control.

  • Incubate for a suitable duration (e.g., 24 hours).

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and collect them by centrifugation.

  • Wash the cells with ice-cold PBS.

  • Fix the cells by resuspending the pellet in ice-cold 70% ethanol while vortexing gently.

  • Incubate the cells on ice or at -20°C for at least 30 minutes.

• Staining and Analysis:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing PI and RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

  • Analyze the samples using a flow cytometer.

• Data Analysis:

  • Use appropriate software to analyze the cell cycle distribution (G0/G1, S, and G2/M phases).

  • Compare the cell cycle profiles of treated cells to the vehicle control.

V. Experimental Workflow and Self-Validation

A logical and self-validating experimental workflow is crucial for obtaining reliable data. The following diagram outlines a suggested workflow for the initial investigation of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid.

Caption: Recommended experimental workflow.

VI. Conclusion

5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid represents a novel chemical entity with potential for significant biological activity, given the established pharmacological importance of the pyrazole scaffold. While direct experimental data for this compound is currently lacking in the public domain, the protocols and theoretical framework provided in this application note offer a robust starting point for its investigation. By systematically evaluating its cytotoxicity, effects on cell proliferation, and potential mechanisms of action, researchers can begin to elucidate the therapeutic potential of this promising molecule. Adherence to rigorous experimental design, including appropriate controls and orthogonal assays, will be paramount in generating high-quality, reproducible data.

VII. References

• Al-Ostoot, F. H., Al-Ghorbani, M., & Al-Majidi, S. M. (2021). Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors. Scientific Reports, 11(1), 1-16. Retrieved from [Link]

• Jasril, J., Frimayanti, N., Nurulita, Y., & Zamri, A. (2021). 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole. Molbank, 2021(2), M1197. Retrieved from [Link]

• Jia, Z. J., Wu, Y., Huang, W., Zhang, P., Song, Y., Woolfrey, J., ... & Zhu, B. Y. (2004). 1-(2-Naphthyl)-1H-pyrazole-5-carboxylamides as potent factor Xa inhibitors. Part 3: Design, synthesis and SAR of orally bioavailable benzamidine-P4 inhibitors. Bioorganic & medicinal chemistry letters, 14(5), 1229-1234. Retrieved from [Link]

• Burcă, I., Diaconescu, A. M., Badea, V., & Péter, F. (2023). Synthesis, Properties, and Biological Activity Evaluation of Some Novel Naphtho[2,1-e]pyrazolo[5,1-c][1][6][10]triazines. Molecules, 28(16), 6010. Retrieved from [Link]

• Bhat, M. A., Al-Omar, M. A., & Naglah, A. M. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 64(1), 1-13. Retrieved from [Link]

• Google Patents. CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same. Retrieved from

• PubChem. 5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid. Retrieved from [Link]

• Request PDF. 1H–pyrazole–3–carboxylic acid: Experimental and computational study. Retrieved from [Link]

• Bekhit, A. A., & Abdel-Aziem, T. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(14), 4239. Retrieved from [Link]

• Semantic Scholar. 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole. Retrieved from [Link]

• Li, L., Zhang, L., Wang, Y., Li, J., & Zhang, L. (2017). Synthesis and bioevaluation of 1-phenyl-pyrazole-4-carboxylic acid derivatives as potent xanthine oxidoreductase inhibitors. European journal of medicinal chemistry, 140, 144-155. Retrieved from [Link]

• NIST WebBook. 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. Retrieved from [Link]

• H. S. Yathirajan, C. R. Raju, H. N. K. Kumar, B. Narayana and H. S. B. Naik. (2012). Antioxidant and Antimicrobial Activity of 5-methyl-2-(5-methyl-1,3-diphenyl-1H-pyrazole-4-carbonyl). International Journal of Drug Development and Research, 4(4), 221-229. Retrieved from [Link]

• Al-Ghorbani, M., & Al-Majidi, S. M. (2016). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Molbank, 2016(3), M898. Retrieved from [Link]

• Request PDF. Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Retrieved from [Link]

• Cooper, A., Bignan, G., Coles, C., Falls, Z., Fraley, M. E., Harris, J., ... & Adams, J. (2017). 1-Thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivatives as antitumor agents. Bioorganic & medicinal chemistry letters, 27(19), 4573-4577. Retrieved from [Link]

• Al-Ghorbani, M., Al-Majidi, S. M., & Al-Ostoot, F. H. (2022). Pyrazole-based and N, N-diethylcarbamate functionalized some novel aurone analogs: Design, synthesis, cytotoxic evaluation, docking and SAR studies, against AGS cancer cell line. Journal of Molecular Structure, 1250, 131795. Retrieved from [Link]

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Application Notes and Protocols for a Senior Application Scientist: Evaluating the Anti-Inflammatory Activity of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid

Authored by: [Your Name], Senior Application Scientist

Introduction:

The pyrazole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives demonstrating a wide array of pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial effects[1][2][3]. The anti-inflammatory properties of many pyrazole-containing compounds are attributed to their ability to inhibit key enzymes in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX)[1][4]. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the anti-inflammatory potential of a novel pyrazole derivative, 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid. These application notes and protocols are designed to provide a robust framework for in vitro and in vivo characterization of this compound.

Part 1: Mechanistic Rationale and Key Signaling Pathways

The primary mechanism of action for many non-steroidal anti-inflammatory drugs (NSAIDs) involves the inhibition of cyclooxygenase (COX) enzymes, which exist in two main isoforms: COX-1 and COX-2. COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is induced during inflammation and is responsible for the production of pro-inflammatory prostaglandins[1][5]. Selective inhibition of COX-2 is a desirable characteristic for novel anti-inflammatory agents to minimize gastrointestinal side effects associated with COX-1 inhibition.

Another key enzyme in the inflammatory pathway is 5-lipoxygenase (5-LOX), which catalyzes the conversion of arachidonic acid to leukotrienes, potent mediators of inflammation. Therefore, dual inhibitors of COX and LOX or selective LOX inhibitors are also of significant interest.

The following diagram illustrates the arachidonic acid cascade and the points of intervention for anti-inflammatory drugs.

Caption: The Arachidonic Acid Cascade and Targets for Anti-inflammatory Drugs.

Part 2: Synthesis of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid

While various synthetic routes for pyrazole derivatives exist, a common approach involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative[6]. For the synthesis of the title compound, a potential pathway is outlined below. This is a generalized scheme and may require optimization.

Caption: Generalized Synthetic Workflow for the Target Compound.

Part 3: In Vitro Evaluation of Anti-Inflammatory Activity

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This assay determines the ability of the test compound to inhibit the activity of COX-1 and COX-2 enzymes. A fluorometric assay is a common and sensitive method[7].

Principle: The assay measures the peroxidase activity of COX, which generates a fluorescent product from a non-fluorescent probe. The reduction in fluorescence in the presence of the test compound indicates inhibition.

Protocol:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid in DMSO.

  • Prepare working solutions of the test compound by serial dilution in assay buffer.

  • Reconstitute human recombinant COX-1 and COX-2 enzymes according to the manufacturer's instructions[7].

  • Prepare the reaction mixture containing assay buffer, heme, and a fluorometric probe.

• Assay Procedure (96-well plate format):

  • Add 10 µL of the test compound dilutions or vehicle control (DMSO) to the wells.

  • Add 80 µL of the reaction mixture to each well.

  • Initiate the reaction by adding 10 µL of arachidonic acid solution.

  • Incubate the plate at 37°C for 10 minutes, protected from light.

  • Measure the fluorescence intensity at an excitation wavelength of 535 nm and an emission wavelength of 587 nm.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition) by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Data Presentation:

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1 IC₅₀ / COX-2 IC₅₀)
5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid	Experimental	Experimental	Calculated
Celecoxib (Positive Control)	>100	0.04	>2500
Indomethacin (Non-selective Control)	0.1	1.5	0.07

Lipoxygenase (LOX) Inhibition Assay

This assay evaluates the inhibitory effect of the compound on lipoxygenase, another key enzyme in the inflammatory pathway.

Principle: Lipoxygenase catalyzes the oxidation of linoleic acid, leading to the formation of a conjugated diene that can be measured spectrophotometrically at 234 nm[1].

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare a solution of soybean lipoxygenase in borate buffer (pH 9.0).

  • Prepare a substrate solution of linoleic acid in borate buffer.

• Assay Procedure:

  • Add the test compound at various concentrations to a cuvette containing the enzyme solution and incubate for 5 minutes at room temperature.

  • Initiate the reaction by adding the linoleic acid substrate solution.

  • Monitor the increase in absorbance at 234 nm for 5 minutes using a spectrophotometer.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the test compound.

  • Determine the percentage of inhibition and the IC₅₀ value as described for the COX assay.

Inhibition of Lipopolysaccharide (LPS)-Induced Pro-inflammatory Cytokine Production in Macrophages

This cell-based assay assesses the ability of the compound to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, from immune cells stimulated with LPS.

Principle: LPS, a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, leading to the release of inflammatory mediators. The levels of these cytokines in the cell culture supernatant can be quantified using ELISA[8][9][10].

Protocol:

• Cell Culture:

  • Culture a suitable macrophage cell line (e.g., RAW 264.7) in appropriate media.

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Cytokine Quantification:

  • Collect the cell culture supernatant.

  • Measure the concentrations of TNF-α and IL-6 in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

• Cell Viability Assay:

  • Perform a cell viability assay (e.g., MTS or MTT assay) to ensure that the observed reduction in cytokine production is not due to cytotoxicity of the compound[11].

Data Presentation:

Treatment	TNF-α Production (pg/mL)	IL-6 Production (pg/mL)	Cell Viability (%)
Vehicle Control	Baseline	Baseline	100
LPS (1 µg/mL)	Maximal	Maximal	~100
LPS + Test Compound (1 µM)	Experimental	Experimental	Experimental
LPS + Test Compound (10 µM)	Experimental	Experimental	Experimental
LPS + Test Compound (100 µM)	Experimental	Experimental	Experimental

Part 4: In Vivo Evaluation of Anti-Inflammatory Activity

Carrageenan-Induced Paw Edema in Rats

This is a widely used and well-characterized model of acute inflammation[12][13][14][15].

Principle: Subplantar injection of carrageenan into the rat hind paw induces a localized inflammatory response characterized by edema (swelling). The anti-inflammatory effect of the test compound is assessed by its ability to reduce this swelling.

Protocol:

• Animals:

  • Use male Wistar or Sprague-Dawley rats (150-200 g).

  • Acclimatize the animals for at least one week before the experiment.

  • Fast the animals overnight before the experiment with free access to water.

• Experimental Groups:

  • Group I: Vehicle Control (e.g., 0.5% carboxymethyl cellulose).

  • Group II: Positive Control (e.g., Indomethacin, 10 mg/kg, p.o.).

  • Group III-V: Test Compound at different doses (e.g., 10, 30, and 100 mg/kg, p.o.).

• Procedure:

  • Administer the vehicle, positive control, or test compound orally (p.o.) or intraperitoneally (i.p.) 1 hour before carrageenan injection.

  • Measure the initial paw volume of the right hind paw using a plethysmometer.

  • Inject 0.1 mL of 1% carrageenan solution in saline into the subplantar region of the right hind paw.

  • Measure the paw volume at 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis:

  • Calculate the percentage increase in paw volume for each animal at each time point.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group.

Data Presentation:

Treatment Group (Dose)	Paw Volume Increase at 3h (%)	Edema Inhibition at 3h (%)
Vehicle Control	Maximal increase	0
Indomethacin (10 mg/kg)	Reduced increase	Calculated
Test Compound (10 mg/kg)	Experimental	Calculated
Test Compound (30 mg/kg)	Experimental	Calculated
Test Compound (100 mg/kg)	Experimental	Calculated

Part 5: Concluding Remarks

The protocols outlined in this document provide a comprehensive framework for the initial evaluation of the anti-inflammatory activity of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid. Positive results in these assays would warrant further investigation, including more detailed mechanistic studies, pharmacokinetic profiling, and evaluation in chronic models of inflammation.

References

• G. Tsolaki, et al. (2016). Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. Molecules, 21(12), 1679. [Link]

• A. A. Bekhit, et al. (2018). Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 134-145. [Link]

• M. van den Biggelaar, et al. (2018). Blood Cell In Vitro Cytokine Production in Response to Lipopolysaccharide Stimulation in a Healthy Population: Effects of Age, Sex, and Smoking. Mediators of Inflammation, 2018, 5698627. [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

• A. M. Diaconescu, et al. (2025). Synthesis, Properties, and Biological Activity Evaluation of Some Novel Naphtho[2,1-e]pyrazolo[5,1-c][1][12][16]triazines. Molecules, 30(15), 4321. [Link]

• S. K. Singh, et al. (2023). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Scientific Reports, 13(1), 14711. [Link]

• G. Rai, et al. (2023). Pyrazole Derivatives as Anti-Inflammatory Agents: A Comprehensive Review of Synthesis, In-Silico Studies and Therapeutic. International Journal of Pharmaceutical and Phytopharmacological Research, 27(4), 653-662. [Link]

• J-S. Cho, et al. (2014). Lipopolysaccharide Induces Pro-Inflammatory Cytokines and MMP Production via TLR4 in Nasal Polyp-Derived Fibroblast and Organ Culture. PLoS ONE, 9(4), e95214. [Link]

• A. A. El-Sayed, et al. (2025). Discovery of new 2-(3-(naphthalen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole derivatives with potential analgesic and anti-inflammatory activities: In vitro, in vivo and in silico investigations. Results in Chemistry, 8, 101034. [Link]

• S. G. Küçükgüzel, et al. (2019). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 24(23), 4337. [Link]

• Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.

• M. S. M. Yusof, et al. (2017). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Molbank, 2017(2), M940. [Link]

• C. A. Winter, et al. (1962). Carrageenin-induced edema in hind paw of the rat as an assay for antiinflammatory drugs. Proceedings of the Society for Experimental Biology and Medicine, 111, 544-547. [Link]

• Y. Wang, et al. (2015). Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin. Molecules, 20(9), 16325-16337. [Link]

• V. Arora, et al. (2022). Pyrazole as an anti-inflammatory scaffold. International Journal of Health Sciences, 6(S6), 10452-10468. [Link]

• S. Kumar, et al. (2022). Synthesis, in vitro COX-1/COX-2 inhibition testing and molecular docking study of novel 1,4-benzoxazine derivatives. New Journal of Chemistry, 46(12), 5647-5658. [Link]

• M. D. Peterson, et al. (2018). Lipopolysaccharide-induced cytokine secretion from in vitro mouse slow and fast limb muscle. Journal of Applied Physiology, 124(4), 937-947. [Link]

• G. Tsolaki, et al. (2016). Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. Molecules, 21(12), 1679. [Link]

• Bio-protocol. (n.d.). 2.7. Carrageenan-induced paw edema assay. Retrieved from [Link]

• N. F. Z. Al-Zoubi, et al. (2022). 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole. Molbank, 2022(3), M1424. [Link]

• BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. Retrieved from [Link]

• V. V. Gatsura, et al. (2017). Rat paw oedema modeling and NSAIDs: Timing of effects. Research Results in Pharmacology, 3(2), 55-62. [Link]

• S. S. Y. Teoh, et al. (2019). Lipopolysaccharide Pre-conditioning Attenuates Pro-inflammatory Responses and Promotes Cytoprotective Effect in Differentiated PC12 Cell Lines via Pre-activation of Toll-Like Receptor-4 Signaling Pathway Leading to the Inhibition of Caspase-3/Nuclear Factor-κappa B Pathway. Frontiers in Molecular Neuroscience, 12, 23. [Link]

• M. A. A. Orabi, et al. (2020). In vitro Assessment of Anti-Inflammatory and COX-2 inhibitory action of some medicinal plants. Journal of Advanced Veterinary and Animal Research, 7(3), 473-483. [Link]

• S. S. Honnalli, et al. (2024). Synthesis, Anti-Inflammatory, Antimicrobial and Antioxidant Evaluation of Novel N-((3-(substituted phenyl)-1-phenyl-1H-pyrazol-4-yl)methylene) naphthalen-1-Amines. ResearchGate. [Link]

• A. A. Al-Snafi. (2023). Carrageenan-Induced Acute Inflammation on Back-Skin of Mice: Histopathological Features, Number of Inflammatory. World's Veterinary Journal, 13(4), 586-592. [Link]

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Application Notes & Protocols: Developing Animal Models for 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic Acid Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the development of robust and translatable animal models for investigating the therapeutic potential of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid. Given the nascent stage of research on this specific molecule, this document synthesizes information from related pyrazole-based compounds to propose a logical, tiered approach to in vivo studies. We will delve into the scientific rationale behind model selection, provide detailed experimental protocols for hypothesized mechanisms of action, and emphasize the principles of self-validating experimental design to ensure data integrity and clinical relevance.

Introduction: Unveiling the Therapeutic Potential of a Novel Pyrazole Compound

The pyrazole scaffold is a cornerstone in medicinal chemistry, with numerous approved drugs targeting a wide array of clinical disorders, from cancer to inflammatory diseases.[1] The subject of this guide, 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid, is a novel entity. While direct in vivo studies on this compound are not yet prevalent in published literature, the structural motifs—a pyrazole core, a naphthalene group, a phenyl ring, and a carboxylic acid moiety—suggest several plausible biological activities.

Derivatives of 3-(2-naphthyl)-1-phenyl-1H-pyrazole have been identified as potent antioxidants and inhibitors of 15-Lipoxygenase (15-LOX), an enzyme implicated in inflammatory pathways.[2] Furthermore, the broader class of pyrazole derivatives has demonstrated a wide range of pharmacological effects, including anti-tumor, antimicrobial, and analgesic properties.[3][4] The carboxylic acid group, while sometimes posing challenges in drug development, is a key pharmacophore in many drugs and can be crucial for target engagement.[5]

This guide, therefore, is built on the hypothesis that 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid may exert its effects through one or more of the following mechanisms:

• Anti-inflammatory and Antioxidant Activity: Targeting enzymes like 15-LOX or scavenging reactive oxygen species.

• Anticancer Activity: Potentially through mechanisms demonstrated by other pyrazole derivatives, such as the inhibition of tubulin polymerization or specific kinases.[6]

• Anticoagulant Activity: Based on the finding that similar pyrazole-amides can act as Factor Xa inhibitors.[7]

The following sections will provide a strategic framework for researchers to systematically investigate these possibilities in well-defined animal models.

The Pre-Animal Phase: Foundational In Vitro Validation

Before committing to costly and ethically sensitive animal studies, a robust in vitro characterization of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid is imperative. This initial phase serves to confirm the mechanism of action, establish a dose-response relationship, and identify potential off-target effects.

Recommended In Vitro Assays:

Assay Category	Specific Assay	Purpose
Target Engagement	Recombinant Enzyme Inhibition Assays (e.g., 15-LOX, COX-2, Factor Xa)	To confirm direct inhibition of putative enzyme targets and determine IC50 values.
Kinase Profiling Screen	To identify potential kinase targets relevant to cancer signaling pathways.
Cellular Activity	Cell Viability Assays (e.g., MTS, MTT) in relevant cell lines (e.g., cancer cell lines, endothelial cells)	To assess cytotoxicity and determine the therapeutic window.[8]
Cellular Antioxidant Assays (e.g., DCFDA)	To measure the ability of the compound to mitigate oxidative stress in a cellular context.
Pro-inflammatory Cytokine Release Assays (e.g., ELISA for TNF-α, IL-6) in LPS-stimulated macrophages	To evaluate the anti-inflammatory effects at a cellular level.
Early ADME/Tox	Microsomal Stability Assay	To predict the metabolic stability of the compound.
hERG Channel Assay	To assess the risk of cardiac toxicity.

Only upon gathering compelling and consistent data from these in vitro studies should a researcher proceed to animal model development.

Strategic Selection of Animal Models

The choice of an animal model is a critical decision that profoundly influences the translatability of research findings.[9] The selection should be guided by the most promising results from the in vitro phase.

Logical Flow for Animal Model Selection:

Caption: Logical workflow for selecting an appropriate animal model based on in vitro findings.

Recommended Models Based on Hypothesized Activity:

Hypothesized Activity	Recommended Animal Model	Rationale & Key Considerations
Anti-inflammatory	Carrageenan-Induced Paw Edema in Rats or Mice	A well-established, acute model of localized inflammation. It is technically straightforward and provides rapid, quantifiable data on the inhibition of edema.[10]
Anticancer	Subcutaneous Xenograft Model in Immunocompromised Mice (e.g., NOD-SCID)	Allows for the evaluation of the compound's ability to inhibit the growth of human tumors in a living system. Cell line selection should be based on in vitro sensitivity.
Anticoagulant	Ferric Chloride-Induced Carotid Artery Thrombosis Model in Mice	A widely used model to assess the antithrombotic effects of a compound in vivo by measuring the time to vessel occlusion.

Detailed Protocols

The following protocols are presented as templates. Researchers must adapt them to their specific experimental context and ensure all procedures are approved by their institution's Animal Care and Use Committee.

Protocol 1: Carrageenan-Induced Paw Edema in Wistar Rats

Objective: To evaluate the in vivo anti-inflammatory activity of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid.

Materials:

• Wistar rats (male, 180-220 g)[11]

• 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid

• Vehicle (e.g., 0.5% carboxymethyl cellulose in saline)

• Indomethacin (positive control)

• 1% (w/v) Carrageenan solution in sterile saline

• Plebysmometer or digital calipers

• Oral gavage needles

Procedure:

• Acclimatization: Acclimatize animals for at least one week under standard laboratory conditions (22 ± 2°C, 12h light/dark cycle, ad libitum access to food and water).[11]

• Grouping: Randomly divide animals into the following groups (n=6-8 per group):

  • Group 1: Vehicle control

  • Group 2: Positive control (Indomethacin, e.g., 10 mg/kg)

  • Groups 3-5: Test compound at three different doses (e.g., 10, 30, 100 mg/kg)

• Dosing: Administer the vehicle, positive control, or test compound orally (p.o.) via gavage.

• Inflammation Induction: One hour after dosing, inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw of each rat.

• Edema Measurement: Measure the paw volume (or thickness) of the carrageenan-injected paw immediately before the carrageenan injection (V0) and at 1, 2, 3, and 4 hours post-injection (Vt) using a plethysmometer.

• Data Analysis:

  • Calculate the percentage of edema inhibition for each group at each time point using the formula: % Inhibition = [1 - (Vt - V0)test / (Vt - V0)control] x 100

  • Analyze the data using one-way ANOVA followed by a suitable post-hoc test (e.g., Dunnett's test).

Protocol 2: Human Tumor Xenograft Model in NOD-SCID Mice

Objective: To assess the in vivo anti-tumor efficacy of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid.

Materials:

• NOD-SCID mice (female, 6-8 weeks old)

• Human cancer cell line (selected based on in vitro sensitivity, e.g., PANC-1 for pancreatic cancer)[12]

• Matrigel

• Vehicle (appropriate for the compound's solubility)

• Positive control (standard-of-care chemotherapy for the selected cancer type)

• Digital calipers

• Sterile syringes and needles

Procedure:

• Cell Culture and Implantation:

  • Culture the selected human cancer cells under standard conditions.[12]

  • Harvest cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10^7 cells/mL.

  • Inject 0.1 mL of the cell suspension (5 x 10^6 cells) subcutaneously into the right flank of each mouse.

• Tumor Growth and Grouping:

  • Monitor tumor growth by measuring the length (L) and width (W) of the tumors with digital calipers every 2-3 days.

  • Calculate tumor volume using the formula: Volume = (W^2 x L) / 2.

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 per group).

• Treatment:

  • Administer the vehicle, positive control, or test compound according to a predetermined schedule (e.g., daily, once every three days) and route (e.g., oral gavage, intraperitoneal injection).

• Monitoring:

  • Continue to measure tumor volume and body weight 2-3 times per week.

  • Monitor the animals for any signs of toxicity (e.g., weight loss, changes in behavior, ruffled fur).

• Endpoint and Analysis:

  • The study endpoint is typically reached when the tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a fixed duration of treatment.

  • Euthanize the animals and excise the tumors. Weigh the tumors.

  • Analyze the data by comparing the tumor growth rates and final tumor weights between the treatment groups and the vehicle control group using appropriate statistical methods (e.g., repeated measures ANOVA).

Self-Validating Systems and Data Interpretation

A well-designed experiment should have internal controls that validate the results.

• Positive Controls: The inclusion of a known active compound (e.g., Indomethacin, a standard chemotherapy agent) is crucial. If the positive control does not produce the expected effect, the validity of the experimental system is questionable.

• Dose-Response Relationship: A credible therapeutic effect will typically show a dose-dependent response. The absence of such a relationship may indicate a non-specific effect or an experimental artifact.

• PK/PD Correlation: For more advanced studies, correlating the pharmacokinetic (PK) profile of the compound (i.e., its concentration in the plasma and target tissue over time) with the pharmacodynamic (PD) effect (e.g., tumor growth inhibition) provides strong evidence of target engagement and a rational basis for dose selection in further studies.

Workflow for a Self-Validating Animal Study:

Caption: A workflow emphasizing the key stages of a self-validating animal experiment.

Conclusion and Future Directions

The development of animal models for a novel compound like 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid must be a hypothesis-driven and iterative process. The protocols and strategies outlined in this guide provide a robust starting point for researchers. Based on the initial in vivo findings, further model refinement may be necessary. For instance, if promising anti-tumor activity is observed, orthotopic or patient-derived xenograft (PDX) models could be considered for a more clinically relevant assessment. Similarly, if anti-inflammatory effects are confirmed, chronic inflammation models may be warranted. By adhering to the principles of rigorous in vitro characterization, rational model selection, and self-validating experimental design, researchers can efficiently and effectively elucidate the therapeutic potential of this and other novel chemical entities.

References

• Title: Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors Source: National Center for Biotechnology Information URL: [Link]

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• Title: 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole Source: MDPI URL: [Link]

• Title: 1-(2-Naphthyl)-1H-pyrazole-5-carboxylamides as potent factor Xa inhibitors. Part 3: Design, synthesis and SAR of orally bioavailable benzamidine-P4 inhibitors Source: PubMed URL: [Link]

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molecular docking of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid with target proteins

Application Notes and Protocols

Abstract

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant biological activities, including anticancer and anti-inflammatory properties.[1][2] 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid is a compound of interest belonging to this class. Understanding its mechanism of action at a molecular level is crucial for rational drug design and optimization. Molecular docking is a powerful computational technique that predicts the preferred orientation and binding affinity of a small molecule (ligand) within the binding site of a target protein.[3][4] This application note provides a comprehensive, step-by-step protocol for performing a molecular docking study of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid. We use Cyclin-Dependent Kinase 2 (CDK2), a critical regulator of the cell cycle and a validated cancer target, as an exemplary protein receptor to illustrate the workflow, from molecule preparation to results analysis and validation.[5]

Part 1: Strategic Foundations for a Robust Docking Study

Before initiating any computational experiment, it is imperative to understand the underlying principles and to formulate a clear strategy. This ensures that the results are not only computationally sound but also biologically relevant.

The "Why": Core Principles of Molecular Docking

Molecular docking simulates the interaction between a ligand and a protein at an atomic level. The process is governed by two key components:

• Sampling Algorithm: This explores the conformational space of the ligand within the protein's active site, generating a multitude of possible binding poses. Common algorithms include genetic algorithms and Monte Carlo methods, which systematically or stochastically alter the ligand's position, orientation, and rotatable bonds.[4]

• Scoring Function: This mathematical function estimates the binding affinity (or "score") for each generated pose. Scoring functions approximate the free energy of binding, considering factors like electrostatic interactions, van der Waals forces, hydrogen bonds, and desolvation penalties.[6] A lower binding energy score typically indicates a more favorable and stable interaction.[7]

The goal is to identify the pose with the lowest energy score, which is predicted to be the most likely binding mode of the ligand.

The "What": Rationale for Target Selection (CDK2)

The choice of a protein target is the most critical biological decision in a docking study. For the pyrazole scaffold, a wealth of literature points towards its efficacy as an inhibitor of protein kinases.[8][9][10]

We have selected Cyclin-Dependent Kinase 2 (CDK2) for this protocol based on the following justifications:

• Biological Relevance: CDK2 is a key enzyme that controls the G1/S transition phase of the cell cycle. Its over-activity is a hallmark of many cancers, making it a prime target for anticancer drug development.[5]

• Structural Precedent: Numerous pyrazole-containing compounds have been successfully designed and evaluated as CDK2 inhibitors.[5]

• Data Availability: High-quality, high-resolution crystal structures of human CDK2 are readily available in the public RCSB Protein Data Bank (PDB) .[11][12] The availability of a structure with a co-crystallized ligand is essential for validating the docking protocol.

For this guide, we will use the PDB entry 2VTO , which represents the crystal structure of human CDK2.[5]

The "How": An Overview of the Docking Workflow

A successful docking experiment follows a structured, multi-stage process. The workflow ensures that the input molecules are correctly prepared and that the results are properly validated and analyzed.

Caption: High-level workflow for a molecular docking experiment.

Part 2: Detailed Application Protocol

This section provides a granular, step-by-step methodology for docking 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid into the active site of CDK2.

Required Software and Resources

Software/Resource	Purpose	URL for Access
RCSB Protein Data Bank	Source for protein crystal structures.	[Link][11]
PubChem or ChemDraw	To obtain or draw the 2D structure of the ligand.	[Link]
MGLTools/AutoDockTools (ADT)	A suite for preparing protein and ligand files and for visualizing results.	[Link][13]
AutoDock Vina	The core docking engine.	[Link][14]
PyMOL or ChimeraX	Advanced molecular visualization software for analysis.	[Link] or
Open Babel	A chemical toolbox for converting file formats.	[Link]

Protocol: Ligand Preparation

The goal of this stage is to convert the 2D chemical structure of the ligand into a three-dimensional, energy-minimized format suitable for docking.

• Obtain 2D Structure: Draw the structure of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid using ChemDraw or find its 2D structure (SDF file) from a database like PubChem.

• Generate 3D Coordinates: Use a program like Open Babel to convert the 2D structure into an initial 3D conformation. Add hydrogens appropriate for a physiological pH of 7.4.[3]

• Energy Minimization: Subject the 3D structure to energy minimization using a force field (e.g., MMFF94 or UFF). This step ensures realistic bond lengths and angles.[15]

• Prepare for AutoDock Vina:

  • Load the energy-minimized ligand (e.g., in .mol2 or .pdb format) into AutoDockTools (ADT).

  • ADT will automatically detect the root of the molecule and define rotatable bonds. Verify that these are chemically sensible.

  • Assign Gasteiger charges, which are essential for calculating electrostatic interactions.

  • Save the final prepared ligand as a .pdbqt file. This format includes atomic coordinates, partial charges, and atom type information required by Vina.

Protocol: Receptor Preparation (CDK2)

A crystal structure from the PDB is an experimental snapshot and requires cleaning and preparation to be used in a docking simulation.[15][16]

• Download Protein Structure: Go to the RCSB PDB and download the structure for PDB ID: 2VTO in PDB format.[11]

• Clean the Structure:

  • Load the 2VTO.pdb file into ADT or another molecular viewer.

  • The PDB file contains protein chains, water molecules, ions, and a co-crystallized ligand. For a standard docking protocol, remove all non-essential components. Delete all water molecules (HOH) and any co-factors or ions not critical to the binding site's integrity.[15]

  • For this protocol, also remove the original ligand present in the crystal structure. It is good practice to save this original ligand in a separate file for later use in protocol validation (redocking).

• Prepare the Protein for Docking:

  • In ADT, add polar hydrogens to the protein structure. These are critical for defining hydrogen bond donors and acceptors.[13]

  • Compute and assign Kollman charges to all atoms in the protein.

  • Merge any non-polar hydrogens.

  • Save the final prepared receptor as a .pdbqt file (e.g., 2VTO_protein.pdbqt).

Protocol: Docking Simulation

This phase involves defining the search space and running the AutoDock Vina algorithm.

• Define the Binding Site (Grid Box):

  • The "grid box" is a three-dimensional cube that defines the search space for the docking algorithm. The ligand will only be sampled within this defined volume.

  • Causality: To ensure the search is biologically relevant, the grid box must encompass the known active site of the protein. A reliable method is to center the grid box on the position of the co-crystallized ligand that was removed in step 2.3.[7][14]

  • In ADT, load the prepared protein (2VTO_protein.pdbqt). Use the "Grid Box" option to visually place and size the box. For PDB ID 2VTO, a box centered at approximately X=15.1, Y=53.9, Z=16.9 with dimensions of 22 x 22 x 22 angstroms is a suitable starting point. Note down these coordinates and dimensions.

• Create a Configuration File: For clarity and reproducibility, create a text file (e.g., config.txt) that contains all the docking parameters.[17]

  • Expertise Note: The exhaustiveness parameter controls the computational effort of the search. Higher values increase the probability of finding the true energy minimum but also increase the computation time. A value of 16 is a good balance for robust results. num_modes specifies the number of binding poses to generate.

• Execute AutoDock Vina: Run the docking simulation from the command line.

Protocol Validation: A Self-Validating System

Trustworthiness in computational results is paramount. A docking protocol must be validated to ensure it can reliably reproduce known experimental results.[18] The standard method is redocking .[19][20]

• Prepare the Native Ligand: Take the co-crystallized ligand that was extracted from the PDB file in step 2.3 and prepare it using the same protocol as in section 2.2, saving it as a .pdbqt file.

• Run the Docking: Use the exact same grid box and docking parameters to dock this native ligand back into the protein's active site.

• Calculate RMSD: The Root Mean Square Deviation (RMSD) measures the average distance between the atoms of the docked pose and the original crystallographic pose. This can be calculated using tools within PyMOL, ChimeraX, or ADT.

• Interpret Validation Results: An RMSD value of less than 2.0 Å between the top-ranked docked pose and the crystal structure pose is considered a successful validation.[21][22] It demonstrates that the chosen parameters and search space are appropriate for accurately predicting the binding mode for this class of molecules in this specific protein.

Part 3: Analysis and Interpretation of Docking Results

The output of a docking run provides both quantitative scores and structural data that require careful interpretation.[23]

Quantitative Data Analysis

The primary quantitative output is the binding affinity, reported in kcal/mol. This is found in the generated log file (results.log) and within the output .pdbqt file (docked_poses.pdbqt).

Pose	Binding Affinity (kcal/mol)	RMSD from Best Mode (lower bound)	RMSD from Best Mode (upper bound)
1	-9.8	0.000	0.000
2	-9.5	1.854	2.431
3	-9.2	2.103	3.015
4	-9.1	1.988	2.764
5	-8.9	2.541	3.552
Note: This is example data. Actual results will be generated by the Vina run.

• Binding Affinity: The most negative value (Pose 1) represents the most favorable binding mode predicted by the scoring function.

• RMSD Cluster Analysis: Vina clusters similar poses. The RMSD values in the output show the positional variance within a cluster of poses, giving an indication of the conformational diversity of the predicted binding modes.

Structural Interaction Analysis

A low energy score is meaningless without a corresponding analysis of the physical interactions that stabilize the ligand-protein complex.[6] Use a visualization tool like PyMOL to analyze the top-ranked pose.

• Load Structures: Open PyMOL and load the prepared receptor (2VTO_protein.pdbqt) and the output poses (docked_poses.pdbqt).

• Identify Key Interactions: Focus on the binding pose with the lowest energy score. Examine the amino acid residues within 4-5 Å of the ligand. Look for:

  • Hydrogen Bonds: The carboxylic acid group of the ligand is a prime candidate for forming hydrogen bonds with backbone or side-chain atoms of residues like Leucine, Valine, or Lysine in the CDK2 active site.

  • Hydrophobic Interactions: The naphthalene and phenyl rings are large, non-polar moieties that will likely form favorable hydrophobic and π-π stacking interactions with aromatic residues such as Phenylalanine (Phe) and Tyrosine (Tyr).

  • Electrostatic Interactions: The charged carboxylate group can form salt bridges with positively charged residues like Lysine (Lys) or Arginine (Arg).

Caption: Predicted interactions between the ligand and key CDK2 residues.

Conclusion and Future Directions

This application note has detailed a complete and validated protocol for conducting a molecular docking study of 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid against the cancer target CDK2. The computational results, including a strong predicted binding affinity and plausible molecular interactions, provide a solid, hypothesis-generating foundation for further investigation.

However, it is crucial to recognize that molecular docking is a predictive tool. The next logical steps to build upon these findings would involve:

• Molecular Dynamics (MD) Simulations: To assess the stability of the predicted binding pose over time and to account for protein flexibility.[24]

• In Vitro Enzymatic Assays: To experimentally measure the inhibitory activity (e.g., IC50) of the compound against CDK2.

• Structure-Activity Relationship (SAR) Studies: To synthesize and test analogs of the lead compound to confirm and optimize the interactions predicted by the docking model.

By integrating robust computational methods with experimental validation, researchers can significantly accelerate the drug discovery and development process.

References

• ResearchGate. (2026). Synthesis and molecular docking of 5-(2-fluorophenyl)-3-(naphthalene-1-yl)-1-phenyl-1H-pyrazole as potential anti-breast cancer agent. Available at: [Link]

• Kamal, A., et al. (2022). Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates as Potential Anticancer Agents and Tubulin Polymerization Inhibitors. Pharmaceuticals. Available at: [Link]

• MDPI. (2021). 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole. Available at: [Link]

• Galaxy Training. (2019). Protein-ligand docking. Available at: [Link]

• Bakr, R. B., et al. (2020). Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• ResearchGate. (2020). (PDF) Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors. Available at: [Link]

• Bapat, S. (2020). Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. YouTube. Available at: [Link]

• ChemCopilot. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. Available at: [Link]

• Gîrd, C. E., et al. (2025). Synthesis, Properties, and Biological Activity Evaluation of Some Novel Naphtho[2,1-e]pyrazolo[5,1-c][1][25][26]triazines. Molecules. Available at: [Link]

• RCSB PDB. Homepage. Available at: [Link]

• ResearchGate. (2024). (PDF) Validation of Docking Methodology (Redocking). Available at: [Link]

• ResearchGate. (2024). How to interprete and analyze molecular docking results?. Available at: [Link]

• University of Catania. Molecular Docking Tutorial. Available at: [Link]

• AutoDock Vina Documentation. Basic docking. Available at: [Link]

• RCSB PDB. (2012). 3V86: Computational Design of a Protein Crystal. Available at: [Link]

• Saste, G., et al. (2011). Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. Journal of Chemical Information and Modeling. Available at: [Link]

• ResearchGate. (2019). Molecular docking proteins preparation. Available at: [Link]

• Bioinformatics Insights. (2024). How to Perform Molecular Docking with AutoDock Vina. YouTube. Available at: [Link]

• Pinzi, L., & Rastelli, G. (2019). Docking strategies for predicting protein-ligand interactions and their application to structure-based drug design. International Journal of Molecular Sciences. Available at: [Link]

• Michigan State University. Lessons from Docking Validation. Available at: [Link]

• MDPI. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Available at: [Link]

• The PDB-101 Team. (2021). Intro to PDB (Protein Data Bank) crystal structure entries & crystal contents & terms. YouTube. Available at: [Link]

• Wells, G. (2020). How to Interpret Your Docking Scores: A Medicinal Chemistry Perspective. YouTube. Available at: [Link]

• Bentham Science. (2024). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Available at: [Link]

• Chen, Y., et al. (2006). Validation Studies of the Site-Directed Docking Program LibDock. Journal of Chemical Information and Modeling. Available at: [Link]

• The Scripps Research Institute. (2012). Using AutoDock 4 and AutoDock Vina with AutoDockTools: A Tutorial. Available at: [Link]

• Cresset Group. Protein-ligand docking. Available at: [Link]

• Matter Modeling Stack Exchange. (2020). How I can analyze and present docking results?. Available at: [Link]

• AK lectures. (2020). Autodock Results Analysis | Protein Ligand Int | Pymol | LigPlot Etc.. YouTube. Available at: [Link]

• Biotecnika. (2024). A Beginner's Guide to Molecular Docking! #swissdock #moleculardocking #bioinformatics. YouTube. Available at: [Link]

• Jahangiri, F. H. (2020). Autodock Vina Tutorial - Molecular Docking. YouTube. Available at: [Link]

• ResearchGate. (2023). (PDF) Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Available at: [Link]

• Kumar, G. V., et al. (2014). Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. Bioinformation. Available at: [Link]

• xgene & proteinx. (2022). How to get crystal structure of a protein in PDB database. YouTube. Available at: [Link]

• MDPI. (2021). Development and Validation of a Docking-Based Virtual Screening Platform for the Identification of New Lactate Dehydrogenase Inhibitors. Available at: [Link]

• PDB-101. Crystallographic Structure Factors and Electron Density, Resolution, and R-value. Available at: [Link]

• Royal Society of Chemistry. (2023). Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prostate cancer. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of Pyrazole Carboxylic Acids

Welcome to the technical support center for the purification of pyrazole carboxylic acids. This guide is designed for researchers, medicinal chemists, and process development scientists who work with these important heterocyclic motifs. The unique physicochemical properties of pyrazole carboxylic acids—namely their acidity, high polarity, and potential for zwitterion formation—can present significant purification challenges.

This document provides in-depth, field-tested insights and troubleshooting strategies in a direct question-and-answer format. Our goal is to explain the causality behind experimental choices, empowering you to resolve purification issues with confidence.

Overall Purification Strategy: A Logic-Based Workflow

Before diving into specific techniques, it's crucial to have a structured approach. The choice of purification method depends on the scale of your reaction, the nature of the impurities, and the physical state of your crude product.

Caption: A general decision workflow for purifying crude pyrazole carboxylic acids.

Section 1: Recrystallization Troubleshooting & FAQs

Recrystallization is often the most efficient method for purifying crystalline solids on a large scale. However, the polarity and strong intermolecular hydrogen bonding of pyrazole carboxylic acids can make solvent selection challenging.

Q1: My pyrazole carboxylic acid "oiled out" instead of crystallizing. What's happening and how do I fix it?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the solution is supersaturated. The high polarity of pyrazole carboxylic acids can lead to high solubility in polar solvents, making them prone to this issue.

• Causality: The compound is precipitating from a supersaturated solution too rapidly for an ordered crystal lattice to form. Impurities can also suppress the melting point of the mixture, contributing to the formation of an oil.

• Immediate Solutions:

  • Re-heat and Dilute: Place the flask back on the heat source, add more of the "good" (solubilizing) solvent until the oil redissolves completely, and then allow it to cool much more slowly.[1] This reduces the level of supersaturation.

  • Slow Cooling: Insulate the flask to slow down the cooling rate. A beaker inverted over the flask or placing it in a warm bath that cools slowly can promote proper crystal growth.[1]

  • Scratch/Seed: Use a glass rod to scratch the inside of the flask at the liquid's surface to create nucleation sites. If you have a pure crystal, add a tiny "seed" crystal to induce crystallization.[2]

Q2: I can't find a single solvent that works for recrystallization. What should I try next?

A: This is a common problem for compounds with complex functional groups. A mixed-solvent system is the ideal solution.

• The Principle: You need a pair of miscible solvents: one in which your compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "bad" solvent).

• Recommended Solvent Systems: The table below lists common solvent pairs suitable for polar heterocyclic acids.

"Good" Solvent (High Solubility)	"Bad" Solvent (Low Solubility)	Typical Application Notes
Methanol / Ethanol	Water	Excellent for highly polar compounds. The most common and effective starting point.[3]
Ethyl Acetate	Hexanes / Heptane	Good for moderately polar compounds. Be cautious, as some pyrazole acids may have low solubility even in hot ethyl acetate.
Tetrahydrofuran (THF)	Hexanes / Heptane	Useful for compounds that are difficult to dissolve. Ensure your THF is peroxide-free.
Acetone	Water or Hexanes	Acetone's high volatility can make it tricky, but it is a powerful solvent.

• Protocol: Mixed-Solvent Recrystallization

  • Dissolve your crude compound in the minimum amount of the hot "good" solvent.

  • While the solution is still hot, add the "bad" solvent dropwise until you see persistent cloudiness (turbidity).

  • Add a few more drops of the hot "good" solvent to just redissolve the turbidity.

  • Set the solution aside to cool slowly. Crystals should form at the interface of solubility.[3]

Section 2: Normal-Phase Chromatography (Silica Gel) FAQs

Silica gel chromatography is a workhorse of purification, but the acidic nature of both the stationary phase (silanol groups) and the analyte (carboxylic acid) can lead to problematic interactions.

Q1: My pyrazole carboxylic acid is streaking badly or sticking to the top of my silica column. Why?

A: This is a classic problem known as peak tailing (or streaking). It's caused by strong, non-ideal interactions between your acidic compound and the acidic silanol groups (Si-OH) on the surface of the silica gel.[4][5]

• Causality: Your analyte exists in an equilibrium between its protonated (R-COOH) and deprotonated (R-COO⁻) forms on the silica surface. The ionized form interacts very strongly with the polar silica via ion-exchange-like mechanisms, leading to slow, uneven elution and poor peak shape.[5][6]

• The Solution: Suppress Ionization with a Mobile Phase Modifier.

  • By adding a small amount of a volatile acid to your mobile phase, you create an acidic environment that shifts the equilibrium of your compound to its neutral, protonated form (Le Châtelier's principle). This allows for more uniform binding and elution.

  • Recommended Modifiers: Add 0.5-1% acetic acid or formic acid to your eluent system (e.g., Ethyl Acetate/Hexane). Acetic acid is generally sufficient and more common for flash chromatography.

Caption: Logic for troubleshooting peak tailing of acids on silica gel.

Section 3: Reversed-Phase Chromatography (C18) FAQs

Reversed-phase (RP) chromatography is an excellent alternative for purifying highly polar compounds that behave poorly on silica.[7] Here, the stationary phase is nonpolar (like C18) and the mobile phase is polar (typically water/acetonitrile or water/methanol).

Q1: My compound is eluting in the void volume or has very poor retention on a C18 column. How can I get it to stick?

A: This happens because your pyrazole carboxylic acid is likely ionized under neutral pH conditions. The resulting carboxylate anion (R-COO⁻) is highly polar and has very little affinity for the nonpolar C18 stationary phase.

• Causality: In RP chromatography, retention is driven by hydrophobic interactions. Ionized compounds are very hydrophilic and are repelled by the stationary phase, causing them to elute quickly with the polar mobile phase.[8]

• The Solution: Suppress Ionization with an Acidic Modifier.

  • Just as with normal-phase, the key is to protonate your carboxylic acid to its neutral R-COOH form. The neutral form is significantly less polar and more hydrophobic, allowing it to interact with and be retained by the C18 phase.[9]

  • Recommended Modifiers: Add 0.1% formic acid (FA) or trifluoroacetic acid (TFA) to both the water (Solvent A) and organic (Solvent B) components of your mobile phase. TFA provides stronger ion-pairing and can lead to sharper peaks but is harder to remove. Formic acid is often preferred for its volatility and compatibility with mass spectrometry.[9] A general rule is to adjust the mobile phase pH to be at least 2 units below the compound's pKa.[8]

Q2: Should I use Acetonitrile or Methanol as the organic modifier in my mobile phase?

A: Both are common, but they can offer different selectivities.

• Acetonitrile (ACN): Generally provides lower backpressure and is a weaker solvent than methanol, which can sometimes offer better resolution for closely eluting peaks.

• Methanol (MeOH): Is a stronger solvent and is protic, meaning it can act as a hydrogen bond donor and acceptor. This can change the selectivity for compounds where hydrogen bonding is a key interaction.[10]

• Recommendation: Start with an Acetonitrile/Water gradient (both containing 0.1% FA). If separation is poor, trying a Methanol/Water gradient is a simple and effective way to alter the selectivity of your purification.[11]

Section 4: Acid-Base Extraction FAQs

This classic technique is highly effective for separating acidic compounds from neutral or basic impurities, especially after a reaction work-up.

Q1: I've performed an acid-base extraction, but my recovery is very low. Where did my product go?

A: Low recovery can stem from several issues related to the specific properties of your pyrazole carboxylic acid.

• Incomplete Extraction into Base:

  • Problem: The aqueous base (e.g., 1M NaOH) may not be strong enough, or you may not have used enough of it to fully deprotonate and solubilize your compound as the carboxylate salt.

  • Solution: Ensure you are using at least a 10-20% molar excess of base. Check the pH of the aqueous layer after extraction; it should be distinctly basic (pH > 10).

• Amphoteric/Zwitterionic Behavior:

  • Problem: The pyrazole ring itself contains basic nitrogen atoms. In strongly acidic conditions, these nitrogens can become protonated (PzH⁺-COOH) while in strongly basic conditions the carboxylic acid is deprotonated (Pz-COO⁻). At an intermediate pH (the isoelectric point), the molecule can exist as a neutral zwitterion (PzH⁺-COO⁻), which may have low solubility in both aqueous and organic layers, causing it to precipitate at the interface.[12]

  • Solution: After acidifying the basic aqueous layer to precipitate your product, do not acidify to an extreme pH. Adjust the pH carefully with 1M or 2M HCl to the point of maximum precipitation (often around pH 3-5) and monitor the solid formation. Adding too much acid can re-solubilize your product as the hydrochloride salt.

• Protocol: Robust Acid-Base Extraction

  • Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., Ethyl Acetate, DCM).

  • Extract the organic layer 2-3 times with a suitable aqueous base (e.g., 1M NaOH or saturated NaHCO₃). Combine the aqueous layers.

  • Optional Wash: Back-extract the combined basic aqueous layers with the organic solvent one more time to remove any trapped neutral impurities.

  • Cool the basic aqueous layer in an ice bath.

  • Slowly add acid (e.g., 2M HCl) dropwise with vigorous stirring. Monitor the pH.

  • Stop adding acid when precipitation is maximized. Check the pH.

  • Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum.[13]

References

• Troubleshooting Crystallization. (2022). Chemistry LibreTexts. [Link]

• Bildirici, I., & Cetin, A. (2018). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. [Link]

• Retaining and Separating Polar Acidic Compounds. (2020). Waters Science Spotlight. [Link]

• Acidic compound / Si column tailing. (2007). Chromatography Forum. [Link]

• How does an acid pH affect reversed-phase chromatography separations? (2023). Biotage. [Link]

• How to Reduce Peak Tailing in HPLC? (n.d.). Phenomenex. [Link]

• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022). ACD/Labs. [Link]

• Purifying ionic compounds by flash column chromatography. (2023). Biotage. [Link]

• Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same. (2020).

• How to desalt zwitterions? (2020). ResearchGate. [Link]

• Organic modifiers for the separation of organic acids and bases by liquid chromatography. (n.d.). ScienceDirect. [Link]

• The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography. (2002). LCGC International. [Link]

• Purification of Amino-Pyrazoles. (2020). Reddit. [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. [Link]

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Technical Support Center: Overcoming Solubility Issues with Pyrazole Compounds in Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the solubility of pyrazole compounds in experimental assays. The unique chemical nature of the pyrazole scaffold, a cornerstone in medicinal chemistry, often presents significant solubility challenges that can impact data quality and experimental outcomes.[1] This resource is designed to equip you with the foundational knowledge and practical strategies to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: Why are my pyrazole compounds poorly soluble in aqueous assay buffers?

Answer: The solubility of pyrazole derivatives is fundamentally dictated by their physicochemical properties, which are a direct consequence of their molecular structure. While the parent 1H-pyrazole ring has some limited water solubility due to its ability to form hydrogen bonds, its overall character is non-polar.[2] In drug discovery, pyrazole scaffolds are often decorated with lipophilic (oily or fat-loving) functional groups to enhance their interaction with hydrophobic biological targets like enzyme binding sites.[3] This chemical strategy, while beneficial for potency, significantly increases the compound's lipophilicity (LogP) and reduces its affinity for polar solvents like water.[4]

The core issue is a mismatch in intermolecular forces. Water molecules are highly polar and form strong hydrogen bonds with each other. A highly lipophilic pyrazole derivative cannot effectively break into this network, leading to its exclusion and subsequent precipitation. Essentially, the compound "prefers" to interact with itself rather than with the water-based buffer.[2][4]

Q2: I dissolve my pyrazole compound in 100% DMSO, but it precipitates when I dilute it into my aqueous assay buffer. What is happening?

Answer: This is a very common and often frustrating phenomenon known as "DMSO shock" or precipitation upon dilution. It stems from the difference between a compound's solubility in a pure organic solvent versus a predominantly aqueous environment.[5][6]

Here's the causality:

• High Solubility in DMSO: Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent capable of dissolving a wide range of both polar and non-polar compounds.[7] Your pyrazole derivative is likely highly soluble in 100% DMSO, forming a stable stock solution.[7]

• Dilution into Buffer: When you introduce a small volume of this DMSO stock into a large volume of aqueous buffer, the local solvent environment around the compound molecules changes dramatically. The DMSO disperses, and the pyrazole molecules are suddenly surrounded by water.[5]

• Exceeding Aqueous Solubility: If the final concentration of your compound in the assay buffer exceeds its maximum aqueous solubility, it will precipitate out of the solution.[6][8] The DMSO concentration is now too low to keep the compound dissolved. This is a classic example of moving from a thermodynamically favorable state (dissolved in DMSO) to an unfavorable one (supersaturated in aqueous buffer).

It's crucial to distinguish between kinetic solubility (the concentration at which a compound precipitates when rapidly added from a DMSO stock to a buffer) and thermodynamic solubility (the true equilibrium solubility of the solid compound in the buffer).[9][10][11] Assays are typically performed under kinetic solubility conditions.[9][11]

Q3: What is the maximum percentage of DMSO I can use in my cell-based or enzymatic assay without causing artifacts?

Answer: This is a critical parameter that requires careful optimization for each specific assay. There is no universal answer, as tolerance to DMSO varies widely between cell lines, enzymes, and detection technologies.

General Guidelines:

• Cell-Based Assays: Most cell lines can tolerate DMSO concentrations up to 0.5% (v/v) without significant toxicity or changes in phenotype. However, some sensitive cell types may show stress or differentiation at concentrations as low as 0.1%. It is imperative to run a DMSO tolerance control experiment where cells are exposed to a range of DMSO concentrations (e.g., 0.1% to 2%) to determine the highest acceptable level that does not impact cell viability, morphology, or the specific biological endpoint being measured.

• Enzymatic Assays: Purified enzymes can be more robust or more sensitive than cells. While many enzymatic assays can tolerate up to 1-2% DMSO , some enzymes may be inhibited or denatured by the solvent.[7] Conversely, for some highly hydrophobic substrates, a small amount of DMSO is necessary to maintain their solubility during the reaction. A control experiment measuring enzyme activity at various DMSO concentrations (in the absence of your test compound) is essential to identify the optimal range.[7]

Exceeding the tolerated DMSO limit can lead to false-positive or false-negative results, rendering your data unreliable.[7]

Troubleshooting Guide: A Step-by-Step Approach to Solving Pyrazole Solubility

If you are facing persistent precipitation or suspect poor solubility is affecting your assay results, follow this systematic troubleshooting workflow.

Caption: A decision-making workflow for troubleshooting pyrazole solubility.

Detailed Protocols & Methodologies

Protocol 1: Preparing a Compound Stock Solution

This protocol describes the standard method for preparing a high-concentration stock solution, typically in DMSO.[12][13]

Objective: To create a concentrated, fully dissolved stock solution for serial dilution.

Materials:

• Pyrazole compound (solid)

• Anhydrous DMSO

• Analytical balance

• Vortex mixer

• Appropriate vials (e.g., glass or polypropylene)

Procedure:

• Mass Calculation: Calculate the mass of the compound required to make a stock solution of a desired concentration (e.g., 10 mM or 20 mM).

  • Formula: Mass (mg) = Desired Concentration (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

• Weighing: Accurately weigh the calculated mass of the compound into a vial.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.

• Dissolution: Vortex the vial vigorously for 1-2 minutes. If the solid does not dissolve, gentle warming (to 30-37°C) or sonication can be applied.

• Visual Inspection: Ensure the solution is clear and free of any visible particulates before storing. If precipitation is observed even in 100% DMSO, this indicates a very low solubility limit, and a lower stock concentration may be necessary.[7]

• Storage: Store the stock solution at -20°C or -80°C in tightly sealed vials to prevent water absorption by the hygroscopic DMSO.

Self-Validation: A properly prepared stock solution should be perfectly clear. Any cloudiness or visible precipitate indicates that the compound's solubility limit in DMSO has been exceeded.

Protocol 2: pH Modification Strategy

This strategy is effective for pyrazole derivatives that contain ionizable functional groups (i.e., acidic or basic moieties). By altering the pH of the assay buffer, you can convert the compound into its more soluble salt form.[14][15]

Objective: To increase aqueous solubility by ionizing the compound.

Procedure:

• Analyze Structure: Examine the chemical structure of your pyrazole derivative. Identify any acidic groups (e.g., carboxylic acids, phenols) or basic groups (e.g., amines).[4]

• Determine pKa: If possible, find or predict the pKa of the ionizable group. The pKa is the pH at which the group is 50% ionized.

• Adjust Buffer pH:

  • For an acidic compound , adjust the assay buffer pH to be at least 1-2 units above its pKa. This will deprotonate the acidic group, forming a more soluble anionic salt.

  • For a basic compound , adjust the assay buffer pH to be at least 1-2 units below its pKa. This will protonate the basic group, forming a more soluble cationic salt.

• Test Solubility: Prepare the compound dilution in the pH-adjusted buffer and visually inspect for precipitation.

• Assay Compatibility Check: Crucially , you must verify that the new buffer pH does not negatively affect your assay's performance (e.g., enzyme activity, cell health). Run appropriate controls.

Protocol 3: Using Surfactants for Micellar Solubilization

Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), form microscopic spheres called micelles.[16][17] The hydrophobic cores of these micelles can encapsulate poorly soluble compounds, effectively solubilizing them in the aqueous buffer.[17][18][19]

Caption: Micellar solubilization of a pyrazole compound by surfactants.

Commonly Used Surfactants in Biological Assays:

Surfactant	Type	Typical Concentration	Considerations
Tween® 80	Non-ionic	0.01% - 0.1% (v/v)	Widely used, generally low toxicity. Can interfere with some fluorescence-based assays.
Pluronic® F-68	Non-ionic	0.02% - 0.1% (w/v)	Very gentle, often used in cell culture to reduce shear stress.

| Triton™ X-100 | Non-ionic | 0.01% - 0.05% (v/v) | Stronger detergent; use with caution in cell-based assays as it can permeabilize membranes at higher concentrations. |

Procedure:

• Select Surfactant: Choose a surfactant that is known to be compatible with your assay type. Non-ionic surfactants are generally preferred.[17]

• Prepare Buffer: Add the selected surfactant to your assay buffer to the desired final concentration. Ensure it is well-dissolved.

• Prepare Compound: Dilute your DMSO stock of the pyrazole compound directly into the surfactant-containing buffer.

• Observe: Compare the clarity of the solution to a control dilution made in a buffer without surfactant.

• Validate Assay: Run controls to confirm that the surfactant at the concentration used does not interfere with the assay's performance.

Protocol 4: Using Cyclodextrins for Inclusion Complex Formation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate poorly soluble "guest" molecules, like pyrazole derivatives, forming a water-soluble "inclusion complex."[15][20][21]

CD [label=<

Cyclodextrin (Host)

];

Pyrazole [label=<

Pyrazole (Guest)

];

Complex [label=<

Inclusion Complex (Soluble)

];

Pyrazole -> Complex:cavity [label="Encapsulation"]; CD:cavity -> Complex:cavity [style=invis]; }

Caption: Formation of a water-soluble pyrazole-cyclodextrin inclusion complex.

Commonly Used Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): Most commonly used due to its high aqueous solubility and low toxicity.[15]

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): Anionic derivative, can be very effective for cationic or neutral compounds.[15]

Procedure:

• Phase Solubility Analysis (Recommended): To systematically determine the ideal cyclodextrin and its optimal concentration, a phase solubility analysis is the gold standard.[22] This involves preparing saturated solutions of the pyrazole compound in the presence of increasing concentrations of the cyclodextrin and measuring the increase in compound solubility.[22]

• Empirical Method (for rapid screening): a. Prepare a concentrated aqueous solution of the cyclodextrin (e.g., 10-40% w/v HP-β-CD). b. Attempt to dissolve the pyrazole compound directly into this cyclodextrin solution. Alternatively, add a concentrated DMSO stock of the compound to the cyclodextrin solution. c. Vortex and sonicate to facilitate complex formation. d. This new, aqueous-based stock can then be diluted into the final assay buffer.

• Assay Validation: As with all excipients, it is essential to test the effect of the cyclodextrin alone on the assay to rule out any interference.

References

• Title: Pyrazole - Solubility of Things Source: Solubility of Things URL: [Link]

• Title: Excipients for Solubility Enhancement of Parenteral Formulations Source: Pharmaceutical Technology URL: [Link]

• Title: PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES Source: ResearchGate URL: [Link]

• Title: In vitro solubility assays in drug discovery Source: PubMed URL: [Link]

• Title: Solubilization by surfactants: Significance and symbolism Source: ScienceDirect URL: [Link]

• Title: Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi Source: PMC - PubMed Central URL: [Link]

• Title: Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics Source: ACS Omega URL: [Link]

• Title: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: PMC - NIH URL: [Link]

• Title: Enabling Clinical Development of Poorly Soluble Molecules Through Formulation Solutions Source: Aragen Life Sciences URL: [Link]

• Title: Thermodynamic vs. Kinetic Solubility: Knowing Which is Which Source: American Pharmaceutical Review URL: [Link]

• Title: Compound Precipitation in High-Concentration DMSO Solutions Source: ResearchGate URL: [Link]

• Title: Recent Advances in Synthesis and Properties of Pyrazoles Source: MDPI URL: [Link]

• Title: Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends Source: MDPI URL: [Link]

• Title: Phase Solubility Analysis Source: ResearchGate URL: [Link]

• Title: 2.5: Preparing Solutions Source: Chemistry LibreTexts URL: [Link]

• Title: Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs Source: NIH URL: [Link]

• Title: Engineering Cocrystals of Poorly Water-Soluble Drugs to Enhance Dissolution in Aqueous Medium Source: NIH URL: [Link]

• Title: Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects Source: PMC - NIH URL: [Link]

• Title: How to tackle compound solubility issue Source: Reddit URL: [Link]

• Title: High throughput microsomal stability assay for insoluble compounds Source: PubMed URL: [Link]

• Title: Chemistry and Therapeutic Review of Pyrazole Source: ResearchGate URL: [Link]

• Title: Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions Source: Google Patents URL

• Title: Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs Source: MDPI URL: [Link]

• Title: Synthetic Strategies for Improving Solubility: Optimization of Novel Pyrazolo[1,5- a ]pyrimidine CFTR Activator That Ameliorates Dry Eye Disease Source: ResearchGate URL: [Link]

• Title: A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules Source: PMC URL: [Link]

• Title: Solvent shift method for anti-precipitant screening of poorly soluble drugs using biorelevant medium and dimethyl sulfoxide Source: ResearchGate URL: [Link]

• Title: Inclusion complex formation of cyclodextrin with its guest and their applications Source: OAText URL: [Link]

• Title: Drug Solubility: Importance and Enhancement Techniques Source: PMC - NIH URL: [Link]

• Title: Samples in DMSO: What an end user needs to know Source: Ziath URL: [Link]

• Title: What are the effects of surfactants on the solubilization of hydrophobic substances? Source: Acme-Hardesty URL: [Link]

• Title: Optimizing solubility: Kinetic versus thermodynamic solubility temptations and risks Source: ResearchGate URL: [Link]

• Title: Cyclodextrin inclusion complexation and pharmaceutical applications Source: ScienceAsia URL: [Link]

• Title: Annex 4 - World Health Organization (WHO) Source: World Health Organization URL: [Link]

• Title: Solution-making strategies & practical advice Source: YouTube URL: [Link]

• Title: The Role of Surfactants in Solubilization of Poorly Soluble Source: JOCPR URL: [Link]

• Title: Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic Source: Sygnature Discovery URL: [Link]

• Title: How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? Source: ResearchGate URL: [Link]

• Title: Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? Source: ResearchGate URL: [Link]

• Title: Cyclodextrin Derivatives – Versatile Carriers in Modern Science Source: YouTube URL: [Link]

• Title: Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents Source: MDPI URL: [Link]

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Technical Support Center: Navigating Compound Instability in Long-Term Experiments

Welcome to the Technical Support Center for addressing compound instability. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate issues arising from the degradation of chemical compounds during long-term experiments. Inconsistent or unexpected results can often be traced back to the declining integrity of a key reagent. This guide provides in-depth, experience-driven advice to help you ensure the validity and reproducibility of your findings.

Section 1: Frequently Asked Questions (FAQs) about Compound Instability

This section addresses fundamental questions about compound instability, providing a foundational understanding of the problem.

Q1: What are the primary causes of compound instability in experimental settings?

A: Compound instability is broadly defined as the chemical degradation of a substance over time. This degradation can be triggered by a variety of internal and external factors. Intrinsic properties of the molecule itself, such as the presence of labile functional groups, can predispose it to degradation.[1] External environmental factors, however, are the most common culprits in a laboratory setting. These include:

• Hydrolysis: Reaction with water is a major degradation pathway, especially for compounds with ester, amide, or lactam groups. The rate of hydrolysis is often highly dependent on pH.[2]

• Oxidation: Exposure to oxygen can lead to the degradation of susceptible functional groups. This process can be accelerated by the presence of metal ions and light.[2]

• Temperature: Elevated temperatures generally increase the rate of all chemical reactions, including degradation pathways.[2][3] Conversely, improper freezing and thawing cycles can also compromise compound stability.[4]

• pH: The stability of many compounds is optimal within a narrow pH range. Both acidic and alkaline conditions can catalyze degradation reactions.[2]

• Light: Exposure to light, particularly UV light, can provide the energy to initiate photochemical degradation reactions.

• Solvent Effects: The solvent in which a compound is dissolved can significantly impact its stability. For instance, some solvents can promote solvolysis or other degradation reactions.[5]

Q2: How can I recognize if compound instability is affecting my long-term experiment?

A: The effects of compound instability can be subtle but significant. Look for these common indicators:

• Decreasing Potency or Efficacy: A gradual or sudden drop in the observed biological or chemical effect of your compound over the course of the experiment.

• Inconsistent Results: High variability in data points between replicate experiments or between different time points within the same experiment.[4] This can manifest as shifting IC50 or EC50 values.

• Appearance of Unknown Peaks in Analytical Data: When analyzing your experimental samples using techniques like HPLC or LC-MS, the emergence of new, unidentified peaks that were not present at the beginning of the experiment is a strong indicator of degradation.

• Changes in Physical Appearance: While not always apparent, changes in the color or clarity of your stock solutions or experimental media can signal a chemical change.

Q3: What is the first step I should take if I suspect compound instability?

A: The first and most critical step is to analytically confirm the integrity of your compound. This involves comparing a sample of your current stock solution or a sample from your experiment with a freshly prepared solution from a reliable, solid stock of the compound. High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are the preferred methods for this analysis.[6]

Section 2: Troubleshooting Guide for Inconsistent Experimental Results

This guide provides a systematic approach to diagnosing and resolving issues related to compound instability.

Problem: My dose-response curve has shifted, or I'm seeing a loss of activity in my long-term cell culture experiment.

• Possible Cause 1: Degradation in the incubator.

  • Causality: The warm, humid, and CO2-controlled environment of a cell culture incubator (typically 37°C) can accelerate the degradation of many compounds, especially in aqueous media.[2]

  • Troubleshooting Steps:

    • Perform a stability study in your cell culture medium. Incubate your compound in the complete cell culture medium under standard incubator conditions (37°C, 5% CO2) for the duration of your typical experiment.

    • Collect samples at multiple time points (e.g., 0, 24, 48, 72 hours).

    • Analyze the samples by HPLC or LC-MS to quantify the remaining parent compound at each time point.

    • Mitigation: If significant degradation is observed, consider replenishing the compound with fresh media more frequently during the experiment. Alternatively, if the degradation is rapid, the experimental design may need to be modified to a shorter duration.

• Possible Cause 2: Instability of the stock solution.

  • Causality: Even when stored at low temperatures, compounds in solution can degrade over time. Factors like the solvent used (e.g., DMSO with absorbed water), exposure to light during handling, and repeated freeze-thaw cycles can contribute to this.[4]

  • Troubleshooting Steps:

    • Analyze your current stock solution using HPLC or LC-MS and compare it to a freshly prepared stock from solid material.

    • Review your stock solution preparation and storage procedures. Are you using anhydrous DMSO? Are your stock solutions protected from light? Are you minimizing freeze-thaw cycles by preparing smaller aliquots?

    • Mitigation: Prepare fresh stock solutions more frequently. Store aliquots at -80°C and protect them from light. When thawing an aliquot, use it for that day's experiments and then discard any remaining solution.

Problem: I'm observing new, unexpected biological effects or toxicity in my long-term experiment.

• Possible Cause: Formation of active or toxic degradants.

  • Causality: The degradation of a parent compound can produce new chemical entities (degradants) that may have their own biological activity or toxicity, confounding the interpretation of your results.[4]

  • Troubleshooting Steps:

    • Utilize LC-MS to identify potential degradants. Mass spectrometry can help in elucidating the structures of the new peaks observed in your chromatogram.

    • Consult the literature for known degradation pathways of your compound or similar chemical scaffolds.

    • If a major degradant is identified, consider synthesizing or obtaining a standard of that degradant to test its biological activity independently.

    • Mitigation: The primary goal is to prevent the formation of the degradant by addressing the root cause of the instability (e.g., pH, temperature, light exposure). If this is not possible, the experimental system may not be suitable for the compound .

Section 3: Experimental Protocols

Protocol 1: Assessing Compound Stability in Aqueous Buffers

This protocol provides a general framework for evaluating the stability of a compound in a specific buffer system.

Objective: To determine the rate of degradation of a compound in a given aqueous buffer at a specific temperature over time.

Materials:

• Compound of interest (solid)

• High-purity solvent for stock solution (e.g., anhydrous DMSO)

• Aqueous buffer of interest (e.g., PBS, pH 7.4)

• HPLC or LC-MS system

• Incubator or water bath set to the desired temperature

• Autosampler vials

Procedure:

• Prepare a concentrated stock solution of your compound in the appropriate solvent (e.g., 10 mM in DMSO).

• Spike the stock solution into the pre-warmed aqueous buffer to achieve the final desired concentration for your experiment. Ensure the final concentration of the organic solvent is low (typically <0.5%) to minimize its effect on the buffer and compound stability.

• Immediately after preparation (T=0), take an aliquot of the solution, and place it in an autosampler vial for analysis. This will serve as your baseline.

• Incubate the remaining solution at the desired temperature, protected from light.

• At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw aliquots and place them in autosampler vials.

• Analyze all samples by a validated HPLC or LC-MS method. The method should be able to separate the parent compound from any potential degradants.

• Quantify the peak area of the parent compound at each time point.

• Plot the percentage of the parent compound remaining versus time to determine the stability profile.

Protocol 2: Best Practices for Compound Storage and Handling

Adherence to proper storage and handling procedures is paramount for maintaining compound integrity.[7][8]

For Solid Compounds:

• Storage Conditions: Store solids in a cool, dark, and dry place. A desiccator can be used to minimize moisture exposure. For sensitive compounds, storage under an inert atmosphere (e.g., argon or nitrogen) may be necessary.

• Labeling: All containers should be clearly labeled with the compound name, date received, and any specific storage requirements.[7]

• Inventory Management: Maintain an up-to-date chemical inventory.[9]

For Stock Solutions:

• Solvent Choice: Use high-purity, anhydrous solvents whenever possible. DMSO is a common choice, but be aware that it is hygroscopic and can absorb water from the atmosphere, which can then contribute to hydrolysis.[4]

• Aliquoting: To avoid repeated freeze-thaw cycles, prepare single-use aliquots of your stock solutions.[4]

• Storage Temperature: For long-term storage, -80°C is generally preferred over -20°C.

• Container Type: Use appropriate containers that will not interact with the compound or solvent. Amber glass vials are recommended to protect against light.[2]

• Thawing: When thawing an aliquot, bring it to room temperature and vortex briefly before use. Do not refreeze unused portions of the thawed aliquot.

Section 4: Data Presentation and Visualization

Table 1: Example Stability Data for Compound X in PBS at 37°C

Time (hours)	Peak Area of Compound X	% Remaining
0	1,254,321	100.0%
4	1,198,765	95.6%
8	1,102,456	87.9%
24	876,543	69.9%
48	621,098	49.5%

Diagram 1: Troubleshooting Workflow for Compound Instability

Caption: A decision tree for troubleshooting inconsistent experimental results potentially caused by compound instability.

Diagram 2: Key Factors Influencing Compound Stability

Caption: A diagram illustrating the primary environmental factors that contribute to compound instability.

References

• Ishikawa, M., & Hashimoto, Y. (2009). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. [Link]

• Cheng, X., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening. [Link]

• Vermeulen, M., et al. (2018). Causes of genome instability: the effect of low dose chemical exposures in modern society. Carcinogenesis. [Link]

• LabManager. (2023). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams. LabManager. [Link]

• Sediq, A. S., et al. (2022). Long-Term Stability Prediction for Developability Assessment of Biopharmaceutics Using Advanced Kinetic Modeling. Pharmaceutics. [Link]

• Ahmadi, S., et al. (2022). Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins. International Journal of Molecular Sciences. [Link]

• Taylor & Francis Online. (2020). Stability Issues in Bioanalysis. Bioanalysis. [Link]

• University of Wisconsin–Madison. Chemical Storage. Environment, Health & Safety. [Link]

• ResearchGate. (2016). Cell culture media impact on drug product solution stability. ResearchGate. [Link]

• Royal Society of Chemistry. (2020). Sonochemical degradation of pesticides in aqueous solution: investigation on the influence of operating parameters and degradation pathway. RSC Advances. [Link]

• Agilent. GPC/SEC Troubleshooting and Good Practice. Agilent. [Link]

• MDPI. (2022). Understanding the Long-Term Instability in Perovskite Solar Cells: Mechanisms and Mitigation Strategies. Applied Sciences. [Link]

• Preprints.org. (2023). Unlocking Drug Stability: A Statistical Insight Across Accelerated, Intermediate, and Real-Time Conditions. Preprints.org. [Link]

• The Synergist. (2022). Best Practices for Proper Chemical Storage. The Synergist. [Link]

• National Institutes of Health. (2024). A combined experimental and computational approach to unravel degradation mechanisms in electrochemical wastewater treatment. Environmental Science: Water Research & Technology. [Link]

• National Institutes of Health. (2020). Caution: Chemical Instability of Natural Biomolecules During Routine Analysis. Molecules. [Link]

• ACS Publications. (2018). Long-Term Amorphous Drug Stability Predictions Using Easily Calculated, Predicted, and Measured Parameters. Molecular Pharmaceutics. [Link]

• ResearchGate. (2024). A combined experimental and computational approach to unravel degradation mechanisms in electrochemical wastewater treatment. ResearchGate. [Link]

• International Journal of Novel Research and Development. (2024). “UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE”. IJNRD. [Link]

• Drug Development and Delivery. (2022). Dissolution Method Troubleshooting: An Industry Perspective. Drug Development and Delivery. [Link]

• University of St Andrews. Guidance on Safe Storage of Chemicals in Laboratories. University of St Andrews. [https://www.st-andrews.ac.uk/media/environmental-health-and-safety-services/health-and-safety/guidance/chemical-safety/Safe storage of chemicals in laboratories.pdf]([Link] storage of chemicals in laboratories.pdf)

• BioProcess International. (2013). Managing Cell Line Instability and Its Impact During Cell Line Development. BioProcess International. [Link]

• MDPI. (2022). Replicates Number for Drug Stability Testing during Bioanalytical Method Validation—An Experimental and Retrospective Approach. Molecules. [Link]

• American Laboratory. (2023). Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents. American Laboratory. [Link]

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• 1. Understanding the Long-Term Instability in Perovskite Solar Cells: Mechanisms and Mitigation Strategies [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. researchgate.net [researchgate.net]
• 5. Caution: Chemical Instability of Natural Biomolecules During Routine Analysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Chemical Storage – Environment, Health & Safety – UW–Madison [ehs.wisc.edu]
• 9. Best Practices for Proper Chemical Storage [publications.aiha.org]

Technical Support Center: Optimizing Cell-Based Assays for Pyrazole Derivatives

Welcome to the Technical Support Center for optimizing cell-based assays involving pyrazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when working with this important class of small molecules. Here, you will find in-depth troubleshooting advice, detailed protocols, and expert insights to ensure the accuracy and reproducibility of your experimental results.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers have when starting to work with pyrazole derivatives in cell-based assays.

Q1: My pyrazole derivative has poor solubility in aqueous media. How can I prepare my stock solutions and working concentrations for cell-based assays?

A1: Solubility is a frequent hurdle with hydrophobic small molecules like many pyrazole derivatives. Proper preparation is critical to avoid compound precipitation and ensure accurate dosing.

• Stock Solution Preparation: Initially, dissolve your pyrazole derivative in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock (e.g., 10-50 mM).[1][2] DMSO is a powerful solvent that can accommodate a wide range of organic compounds. Store these stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

• Working Solution Preparation: For your assay, dilute the DMSO stock solution into your cell culture medium. It is crucial to maintain a final DMSO concentration that is non-toxic to your cells, typically ≤0.5%.[1][2] To avoid precipitation when diluting, it is best to perform serial dilutions. For example, first, dilute the 10 mM stock to 1 mM in DMSO, and then dilute this into the aqueous culture medium. Always add the DMSO solution to the aqueous medium while vortexing or mixing to facilitate dispersion.

• Solubility Enhancement: If solubility issues persist even with low final DMSO concentrations, consider the use of solubilizing agents such as cyclodextrins or formulating the compound in a dendrimer-based nanoparticle system.[3] However, it is essential to first test the effect of any such agent on your specific cell line and assay readout as they can have biological effects of their own.

Q2: I am observing unexpected or inconsistent results in my cell viability assay (e.g., MTT, MTS). Could my pyrazole compound be interfering with the assay chemistry?

A2: Yes, direct compound interference is a known issue with tetrazolium-based viability and cytotoxicity assays. Pyrazole moieties can possess reducing properties that can directly reduce the MTT reagent to its colored formazan product, leading to a false-positive signal (apparent increase in cell viability). Conversely, some compounds can inhibit the cellular reductases responsible for this conversion, leading to a false-negative signal.

To mitigate this, it is crucial to run a control experiment where the compound is added to cell-free media containing the assay reagent. This will reveal any direct chemical interaction. If interference is observed, consider switching to a non-enzymatic-based viability assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which quantifies ATP as a marker of metabolically active cells.[4][5]

Q3: How do I determine the optimal concentration range and incubation time for my pyrazole derivative in a cell-based assay?

A3: The optimal concentration and incubation time are highly dependent on the specific compound, cell type, and the biological question being addressed. A systematic approach is necessary to determine these parameters.

• Concentration Range Finding: Begin with a broad range of concentrations, typically spanning several orders of magnitude (e.g., from nanomolar to high micromolar). A common starting point is a series of 10-fold dilutions (e.g., 100 µM, 10 µM, 1 µM, 100 nM, 10 nM). This initial screen will help identify a concentration window where a biological response is observed.

• Dose-Response Curve: Once an active range is identified, perform a more detailed dose-response experiment with a narrower range of concentrations (e.g., 2-fold or 3-fold dilutions) to determine the EC50 or IC50 value.

• Time-Course Experiment: The effect of your compound may be time-dependent. Therefore, it is advisable to perform a time-course experiment where you treat the cells with a fixed concentration of the compound and measure the response at different time points (e.g., 6, 12, 24, 48, and 72 hours). This will help you identify the optimal incubation period to observe the desired effect.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues that may arise during your experiments.

Issue 1: High Background or False Positives in Fluorescence-Based Assays

Question: I am seeing a high background signal in my fluorescence-based assay after treating cells with my pyrazole compound. What is causing this and how can I fix it?

Answer: High background in fluorescence assays can often be attributed to the intrinsic properties of the pyrazole compound itself.

• Cause - Compound Autofluorescence: Many heterocyclic compounds, including pyrazole derivatives, can exhibit autofluorescence, meaning they fluoresce at certain wavelengths when excited by light.[6][7] This can interfere with the signal from your fluorescent probe.

  • Troubleshooting & Optimization:

    • Run a Compound-Only Control: Prepare a plate with your compound diluted in cell culture medium (without cells) at the same concentrations used in your experiment. Read the fluorescence at the same excitation and emission wavelengths as your assay.

    • Subtract Background: If autofluorescence is present, subtract the signal from the compound-only control from your experimental wells.

    • Switch Fluorophores: If the autofluorescence is very high, consider using a fluorescent dye with a different excitation/emission spectrum that does not overlap with your compound's fluorescence.

• Cause - Compound Precipitation: At higher concentrations, pyrazole compounds can precipitate out of the solution in the cell culture medium. These precipitates can scatter light, leading to artificially high fluorescence readings.

  • Troubleshooting & Optimization:

    • Visual Inspection: Carefully inspect the wells of your plate under a microscope for any signs of precipitation after adding the compound.

    • Lower Concentration: If precipitation is observed, you may need to lower the working concentration of your compound.

    • Improve Solubility: Refer to the solubility optimization strategies in the FAQ section.

Issue 2: Inconsistent or Unexpected Results in Cell Viability Assays

Question: My MTT assay results are not reproducible when I test my pyrazole derivative. What could be the problem?

Answer: As mentioned in the FAQs, direct interference with the assay chemistry is a common problem. However, other factors can also contribute to inconsistent results.

• Cause - Interference with Cellular Metabolism: Some pyrazole derivatives might alter cellular metabolism in a way that affects the reduction of tetrazolium salts, independent of cell death.

  • Troubleshooting & Optimization:

    • Use an Orthogonal Assay: Validate your findings using a different type of viability assay that relies on a different principle, such as measuring ATP levels (e.g., CellTiter-Glo®) or membrane integrity (e.g., LDH release assay).[4][5]

    • Mechanism of Action Studies: Investigate the effect of your compound on mitochondrial function and cellular redox state to understand if it is directly impacting the enzymes responsible for MTT reduction.

• Cause - Incomplete Solubilization of Formazan Crystals: The purple formazan crystals produced in the MTT assay must be fully dissolved before reading the absorbance. Incomplete solubilization is a common source of variability.[8]

  • Troubleshooting & Optimization:

    • Ensure Complete Lysis: After the incubation with MTT, ensure that the solubilization buffer is added and mixed thoroughly. Pipetting up and down or using a plate shaker can help.

    • Allow Sufficient Time: Incubate the plate for a sufficient amount of time after adding the solubilization buffer to allow for complete dissolution of the formazan crystals. This can take from 2 to 4 hours at room temperature in the dark.[9]

Issue 3: Suspected Off-Target Effects

Question: My pyrazole derivative shows potent activity in my cell-based assay, but I am not sure if it is acting on my intended target. How can I investigate potential off-target effects?

Answer: Distinguishing on-target from off-target effects is a critical step in drug discovery and chemical probe development. Several strategies can be employed to address this.

• Strategy 1: Target Engagement Assays: These assays directly measure the binding of your compound to its intended target within the cell.

  • Cellular Thermal Shift Assay (CETSA): This method assesses target engagement by measuring the change in the thermal stability of a target protein upon ligand binding.[10][11][12][13][14] A detailed protocol is provided below.

• Strategy 2: Use of Structurally Related Inactive Compounds: Synthesize or obtain a close structural analog of your active pyrazole derivative that is predicted to be inactive against your target. If this "negative control" compound does not produce the same cellular phenotype, it strengthens the evidence that the observed effect is due to on-target activity.

• Strategy 3: Target Knockdown or Overexpression: Use techniques like siRNA, shRNA, or CRISPR/Cas9 to reduce the expression of your target protein.[15] If the cellular response to your compound is diminished in the knockdown cells, it supports an on-target mechanism. Conversely, overexpressing the target may enhance the cellular response.

• Strategy 4: Reverse Screening/Proteome-Wide Profiling: Employ computational or experimental methods to identify other potential protein targets of your compound.[16]

III. Detailed Experimental Protocols

Protocol 1: Standard MTT Cell Viability Assay

This protocol provides a step-by-step guide for performing a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[9]

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well clear flat-bottom plates

• Pyrazole derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of your pyrazole derivative in complete culture medium. Remember to include a vehicle control (medium with the same final concentration of DMSO).

• Carefully remove the old medium from the wells and replace it with the medium containing the different concentrations of your compound.

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.

• Add 100 µL of the solubilization solution to each well.

• Mix thoroughly by gentle pipetting or by placing the plate on a shaker for 5-10 minutes to ensure all formazan crystals are dissolved.

• Leave the plate at room temperature in the dark for 2 hours.

• Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

This protocol outlines the procedure for the CellTiter-Glo® assay, which measures ATP levels as an indicator of cell viability.[5][17]

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well opaque white plates

• Pyrazole derivative stock solution (in DMSO)

• CellTiter-Glo® Reagent

• Multichannel pipette

• Luminometer

Procedure:

• Seed cells into a 96-well opaque white plate at an optimal density.

• Prepare serial dilutions of your pyrazole derivative in complete culture medium, including a vehicle control.

• Add the compound dilutions to the respective wells.

• Incubate the plate for the desired treatment period.

• Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes before use.

• Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).

• Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a luminometer.

IV. Data Presentation and Visualization

Table 1: Troubleshooting Common Issues in Cell-Based Assays with Pyrazole Derivatives

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low or no compound activity	Poor solubility/precipitation; Compound degradation; Incorrect concentration range; Short incubation time	Improve solubility (see FAQs); Prepare fresh dilutions; Perform a broader dose-response; Conduct a time-course experiment
High well-to-well variability	Inconsistent cell seeding; Edge effects in the plate; Incomplete mixing of reagents	Use a multichannel pipette for cell seeding and reagent addition; Avoid using the outer wells of the plate; Ensure thorough mixing
Results not reproducible	Cell passage number; Serum lot variability; Inconsistent incubation times	Use cells within a consistent passage number range; Test new serum lots before use; Standardize all incubation steps
Unexpected cytotoxicity	Off-target effects; Contamination of compound stock	Perform target engagement assays (e.g., CETSA); Test for endotoxin contamination; Confirm compound identity and purity

Diagrams

Diagram 1: General Kinase Signaling Pathway

Many pyrazole derivatives are designed as kinase inhibitors. This diagram illustrates a simplified, generic kinase signaling cascade that is often a target for such compounds.

Caption: Simplified MAPK/ERK kinase signaling pathway, a common target for pyrazole inhibitors.

Diagram 2: Experimental Workflow for Investigating Off-Target Effects

This workflow outlines a systematic approach to deconvolute on-target versus off-target effects of a pyrazole derivative.

Caption: A workflow for validating on-target and identifying potential off-target effects.

V. References

• Assay Guidance Manual. (2013). Cell Viability Assays. In Assay Guidance Manual. National Center for Biotechnology Information. [Link]

• Couto, J. I., et al. (2019). Synthesis and Evaluation of Novel Pyrazole Ethandiamide Compounds as Inhibitors of Human THP-1 Monocytic Cell Neurotoxicity. Molecules, 24(13), 2413. [Link]

• Target identification of small molecules: an overview of the current applications in drug discovery. (2023). RSC Medicinal Chemistry, 14(10), 1835-1855. [Link]

• A Small-Molecule Cocktails-Based Strategy in Culture of Mesenchymal Stem Cells. (2022). Frontiers in Cell and Developmental Biology, 10, 848821. [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. [Link]

• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Current Protocols in Chemical Biology, 8(3), 141-160. [Link]

• Protocol for evaluating compound uptake and RNase L co-localization in live cells using fluorescence-based binding, competition assay, and confocal microscopy. (2025). STAR Protocols, 6(2), 102245. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2023). ACS Chemical Biology, 18(4), 779-788. [Link]

• BMG LABTECH. (n.d.). How to reduce autofluorescence in cell-based assays. [Link]

• Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. (2025). ResearchGate. [Link]

• A Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (2019). Frontiers in Pharmacology, 10, 796. [Link]

• A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. (2016). Journal of Medicinal Chemistry, 59(23), 10737-10745. [Link]

• UNIVERSITY OF CALIFORNIA, SAN DIEGO. (n.d.). eScholarship. [Link]

• Promega Corporation & Eppendorf. (2021, October 22). Troubleshooting Cell based Assays: Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [Video]. YouTube. [Link]

• Vipergen. (n.d.). Drug Discovery Workflow - What is it?. [Link]

• Pelago Bioscience. (n.d.). CETSA®: Measuring Target Engagement in Whole Blood. [Link]

• Graphviz. (2024, September 28). DOT Language. [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. (2020). Synthesis and Evaluation of Novel Pyrazole Ethandiamide Compounds as Inhibitors of Human THP-1 Monocytic Cell Neurotoxicity. [Link]

• Araceli Biosciences. (2020, December 8). Controlling your High Content Assays. [Link]

• PROGEN Biotechnik GmbH. (n.d.). LNP Small Molecule Delivery Kit. [Link]

• OPM Biosciences. (n.d.). Cell Culture Media Optimization: Strategies for Lowering Cost of Goods in Monoclonal Antibody Development. [Link]

• HillTau: A fast, compact abstraction for model reduction in systems biology. (2021). bioRxiv. [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (2024). Bio-protocol, 14(15), e4908. [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. [Link]

• End-to-End Reverse Screening Identifies Protein Targets of Small Molecules Using HelixFold3. (2026). arXiv. [Link]

• Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. (2021). Pharmaceutics, 13(10), 1649. [Link]

• Bitesize Bio. (2024, October 2). The Ultimate Guide to Troubleshooting Microplate Assays. [Link]

• ResearchGate. (2014, August 26). Can anyone help with MTT troubleshooting: removing formazan crystals?. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2023). PubMed Central. [Link]

• Use of a small molecule cell cycle inhibitor to control cell growth and improve specific productivity and product quality of recombinant proteins in CHO cell cultures. (2018). Biotechnology and Bioengineering, 115(1), 154-166. [Link]

• Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. (2025). RSC Advances, 15(50), 32363-32374. [Link]

• Graphviz. (2022, October 2). dot. [Link]

• CD Genomics. (n.d.). Off-Target Effects and Detection Strategies of CRISPR/Cas9 Gene Editing. [Link]

• Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024. [Link]

• Cell-Based No-Wash Fluorescence Assays for Compound Screens Using a Fluorescence Cytometry Plate Reader. (2018). SLAS DISCOVERY: Advancing Life Sciences R&D, 23(1), 58-67. [Link]

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• 1. Synthesis and Evaluation of Novel Pyrazole Ethandiamide Compounds as Inhibitors of Human THP-1 Monocytic Cell Neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijirset.com [ijirset.com]
• 3. mdpi.com [mdpi.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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Technical Support Center: Interpreting Complex NMR Spectra of Substituted Pyrazoles

Welcome to the Technical Support Center for NMR analysis of substituted pyrazoles. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges in interpreting the NMR spectra of this important class of N-heterocyclic compounds. Pyrazoles are prevalent scaffolds in pharmaceuticals and agrochemicals, making their unambiguous structural elucidation paramount.[1] This resource provides in-depth troubleshooting advice, detailed experimental protocols, and foundational knowledge to help you navigate the complexities of pyrazole NMR.

I. Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the NMR analysis of substituted pyrazoles in a question-and-answer format.

Q1: Why do the signals for my 3- and 5-substituted pyrazole appear broad or as averaged peaks in the ¹³C NMR spectrum?

This is a classic manifestation of annular tautomerism, a phenomenon where the proton on the nitrogen atom rapidly exchanges between the N1 and N2 positions.[2] This exchange, if fast on the NMR timescale, leads to an equilibrium between two tautomeric forms. Consequently, the signals for the C3 and C5 carbons (and their attached protons in ¹H NMR) average out, often resulting in broadened peaks or a single, averaged signal.[2][3]

Troubleshooting Steps:

• Low-Temperature NMR: By decreasing the temperature of your NMR experiment, you can often slow the rate of this proton exchange.[2] This may allow you to "freeze out" the individual tautomers and resolve the separate signals for the C3 and C5 positions.

• Solvent Effects: The rate of tautomeric exchange is highly dependent on the solvent.[2] Protic solvents (e.g., methanol-d₄, D₂O) or those capable of forming strong hydrogen bonds can accelerate the exchange. Conversely, aprotic, non-polar solvents (e.g., CDCl₃, toluene-d₈) may slow it down, aiding in the resolution of distinct signals.[2][3]

• Solid-State NMR: In the solid phase, pyrazole derivatives typically exist as a single, well-defined tautomer.[2][3] Solid-state NMR (CP/MAS) can be instrumental in identifying the dominant tautomeric form in the solid state, providing a valuable reference for your solution-state data.[3]

Q2: The N-H proton signal in my ¹H NMR spectrum is either very broad or completely absent. How can I confirm its presence?

The broadening or disappearance of the N-H proton signal is a common occurrence and is also linked to chemical exchange phenomena.[2]

Causative Factors:

• Chemical Exchange: The N-H proton can exchange with other pyrazole molecules, residual water in the deuterated solvent, or any acidic or basic impurities. This rapid exchange broadens the signal, sometimes to the point where it becomes indistinguishable from the baseline.

• Quadrupolar Broadening: The ¹⁴N nucleus possesses a quadrupole moment, which can lead to efficient relaxation of the attached proton, contributing to signal broadening.

• Solvent Exchange: In protic deuterated solvents like D₂O or CD₃OD, the N-H proton will readily exchange with deuterium, causing the signal to disappear entirely.

Troubleshooting Workflow:

• Use a Dry, Aprotic Solvent: Ensure your deuterated solvent (e.g., CDCl₃, DMSO-d₆) is of high purity and dryness.

• Concentration Dependence: Acquire spectra at different sample concentrations. Intermolecular exchange is often concentration-dependent.

• 2D NMR (HMBC): A Heteronuclear Multiple Bond Correlation (HMBC) experiment can be invaluable. Look for a correlation between the N-H proton (even if broad) and the C3 and C5 carbons of the pyrazole ring.[2][4]

Q3: I'm struggling to definitively assign the ¹H and ¹³C signals for the C3, C4, and C5 positions of my substituted pyrazole. What's the most reliable approach?

Unambiguous assignment is crucial for correct structure elucidation. A combination of 1D and 2D NMR techniques is the most robust strategy.[4][5]

Systematic Assignment Protocol:

• ¹H NMR Analysis:

  • Chemical Shift: The H4 proton typically appears as a triplet (or a singlet if C3 and C5 are substituted) in a distinct region of the spectrum. The chemical shifts of H3 and H5 are influenced by the substituents.

  • Coupling Constants: The coupling constant between H4 and H5 (³JHH) is typically in the range of 2-3 Hz.[6]

• ¹³C NMR Analysis:

  • Consult typical chemical shift ranges for substituted pyrazoles as a starting point.[7][8]

• 2D NMR Spectroscopy:

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment directly correlates ¹H and ¹³C nuclei that are one bond apart.[2] This will definitively link each proton to its attached carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for assigning the pyrazole ring system.[2][4] It reveals correlations between protons and carbons that are two or three bonds away. For instance, the H4 proton will show correlations to both the C3 and C5 carbons, and the H5 proton will correlate to the C4 and C3 carbons.[2]

II. Experimental Protocols & Methodologies

Protocol 1: Low-Temperature NMR for Tautomer Resolution

Objective: To slow down the rate of annular tautomerism to resolve the signals of individual tautomers.

Methodology:

• Sample Preparation: Prepare your sample in a suitable deuterated solvent with a low freezing point (e.g., dichloromethane-d₂, toluene-d₈, or THF-d₈).[2]

• Initial Spectrum: Acquire a standard ¹H and ¹³C NMR spectrum at room temperature (e.g., 298 K).[2]

• Cooling: Gradually lower the temperature of the NMR probe in 10-20 K increments.[2]

• Equilibration: Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.[2]

• Data Acquisition: Record the spectra at each temperature until you observe the coalescence point and the subsequent splitting of the averaged signals into distinct sets of signals for each tautomer.[2]

Protocol 2: Structure Elucidation using 2D NMR

Objective: To unambiguously assign the ¹H and ¹³C signals of a substituted pyrazole.

Methodology:

• Sample Preparation: Prepare a reasonably concentrated sample of your pyrazole derivative in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• 1D Spectra: Acquire standard ¹H and ¹³C{¹H} NMR spectra.

• HSQC Experiment:

  • Run a standard gradient-selected HSQC experiment.

  • This will provide direct one-bond ¹H-¹³C correlations.

• HMBC Experiment:

  • Set the key HMBC parameter for long-range coupling (ⁿJCH) to a value that reflects the expected 2- and 3-bond coupling constants (typically around 8-10 Hz).[2]

  • Acquire the HMBC spectrum. This may require a longer acquisition time depending on the sample concentration.

  • Process the 2D data and analyze the cross-peaks to establish multi-bond connectivities.

III. Data Presentation: Typical NMR Data for Substituted Pyrazoles

The following tables provide illustrative NMR data for substituted pyrazoles. Note that actual chemical shifts can vary significantly depending on the specific substituents and the solvent used.

Table 1: Typical ¹H NMR Chemical Shift Ranges for the Pyrazole Ring

Proton	Chemical Shift (ppm)	Multiplicity (in unsubstituted pyrazole)	Typical Coupling Constants (Hz)
H3	7.5 - 8.5	Doublet	³J(H3,H4) ≈ 1.5 - 2.5
H4	6.2 - 6.8	Triplet	³J(H4,H3) ≈ 1.5 - 2.5, ³J(H4,H5) ≈ 2.0 - 3.0
H5	7.5 - 8.5	Doublet	³J(H5,H4) ≈ 2.0 - 3.0
N-H	10.0 - 14.0	Broad Singlet	-

Table 2: Typical ¹³C NMR Chemical Shift Ranges for the Pyrazole Ring

Carbon	Chemical Shift (ppm)
C3	130 - 155
C4	100 - 115
C5	125 - 150

IV. Visualization of Concepts and Workflows

Diagram 1: Annular Tautomerism in 3(5)-Substituted Pyrazoles

Caption: Troubleshooting workflow for ambiguous pyrazole NMR spectra.

V. References

• Elguero, J., et al. (1983). Tautomerism of Pyrazoles. Part 1. ¹H and ¹³C Nmr Study of 3(5)‐Phenylpyrazoles and 3(5)‐Phenyl‐1‐Methylpyrazoles. Bulletin de la Société Chimique de France II, 5.

• BenchChem. (2025). Technical Support Center: Interpreting Complex NMR Spectra of Pyrazole Derivatives. BenchChem.

• American Chemical Society. (n.d.). Single Precursor Access to Bifunctional Pyrazole-Triazole Energetic Materials with Tunable Stability and Sensitivity. Organic Letters.

• National Institutes of Health. (2007). Structure Elucidation of a Pyrazolop[4][9]yran Derivative by NMR Spectroscopy. PMC.

• ResearchGate. (n.d.). ¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. ResearchGate.

• Canadian Science Publishing. (n.d.). A 13C NMR spectroscopy study of the structure of NH pyrazoles and indazoles. Canadian Journal of Chemistry.

• American Chemical Society. (2026). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega.

• American Chemical Society. (n.d.). Chirality Sensing of N-Heterocycles via 19F NMR. JACS Au.

• Royal Society of Chemistry. (1968). Phys. Org. 387. RSC Publishing.

• National Institutes of Health. (n.d.). Pyrazoles and pyrazolines as neural and inducible nitric oxide synthase (nNOS and iNOS) potential inhibitors (III). PubMed.

• ResearchGate. (2013). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. ResearchGate.

• Canadian Science Publishing. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry.

• National Institutes of Health. (n.d.). On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. NIH.

• ResearchGate. (n.d.). Structure Elucidation of a Pyrazolop[4][9]yran Derivative by NMR Spectroscopy. ResearchGate.

• ResearchGate. (n.d.). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: Experimental results and GIAO calculations. ResearchGate.

• MDPI. (n.d.). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. MDPI.

• ResearchGate. (2006). The Use of NMR Spectroscopy to Study Tautomerism. ResearchGate.

• ResearchGate. (n.d.). 2D ¹H NMR spectra analysis of the pyrazole derivative 6 p (NOESY peaks...). ResearchGate.

• John Wiley & Sons, Ltd. (2016). The 1H NMR spectrum of pyrazole in a nematic phase. John Wiley & Sons, Ltd.

• SpringerLink. (2024). Substituent effects and electron delocalization in five-membered N-heterocycles. SpringerLink.

• MDPI. (2023). NMR “Finger Prints” of N-Heterocyclic Carbenes, DFT Analysis: Scopes and Limitations. MDPI.

• MDPI. (2020). Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives: Experimental and Theoretical Studies. MDPI.

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.

• ResearchGate. (n.d.). Selected 2D NOE excerpts of compounds 2 (a) and 3 (b) displaying noncovalent interactions (CDCl 3 , 400 MHz). ResearchGate.

• ChemicalBook. (n.d.). Pyrazole(288-13-1) 13C NMR spectrum. ChemicalBook.

• ResearchGate. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. ResearchGate.

• University of Wisconsin-Madison. (n.d.). Coupling constants for 1H and 13C NMR. University of Wisconsin-Madison.

• Journal of Drug Delivery and Therapeutics. (n.d.). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Journal of Drug Delivery and Therapeutics.

• Modgraph. (n.d.). 1 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Modgraph.

• ResearchGate. (n.d.). 1H and 13C NMR study of perdeuterated pyrazoles. ResearchGate.

• Scite. (n.d.). Substituent effects on the15N NMR Parameters of Azoles. Scite.

• Royal Society of Chemistry. (2019). 15 N labeling and analysis of 13 C– 15 N and 1 H– 15 N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. RSC Advances.

• ACD/Labs. (n.d.). 1 H– 1 H Coupling in Proton NMR. ACD/Labs.

• ResearchGate. (n.d.). ChemInform Abstract: Pyrazol-5-ones: Tautomerism, Synthesis and Reactions. ResearchGate.

• YouTube. (2018). NMR spectroscopy: coupling constants. YouTube.

• ResearchGate. (n.d.). Chemical shift values and assigned coupling constants of compound (4 a)... ResearchGate.

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Reference Data & Comparative Studies

Benchmarking 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic Acid Against Known Standards: A Comparative Guide

Introduction: The Quest for Novel Anti-Inflammatory Agents

The landscape of anti-inflammatory drug discovery is in a continuous state of evolution, driven by the need for more selective and efficacious agents with improved safety profiles. Pyrazole derivatives have emerged as a promising class of compounds, with many exhibiting a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2] The core pyrazole scaffold is a key feature in several commercially successful drugs, most notably the selective cyclooxygenase-2 (COX-2) inhibitor, Celecoxib.[3]

This guide focuses on the comprehensive benchmarking of a novel pyrazole derivative, 5-Naphthalen-2-yl-1-phenyl-1H-pyrazole-3-carboxylic acid (hereafter referred to as Compound X), against the well-established non-steroidal anti-inflammatory drug (NSAID), Celecoxib. The structural features of Compound X, particularly the presence of the naphthalene and phenyl-pyrazole-carboxylic acid moieties, suggest its potential as a modulator of inflammatory pathways.[4][5]

Through a detailed examination of its in vitro enzyme inhibition and in vivo anti-inflammatory efficacy, this guide will provide researchers, scientists, and drug development professionals with a robust framework for evaluating the potential of this and similar compounds as next-generation anti-inflammatory therapeutics.

Scientific Rationale: Targeting the COX-2 Pathway

The primary mechanism of action for many NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are critical for the biosynthesis of prostaglandins—key mediators of inflammation, pain, and fever.[6] There are two main isoforms of the COX enzyme: COX-1, which is constitutively expressed and plays a role in physiological functions such as gastric protection and platelet aggregation, and COX-2, which is inducible and significantly upregulated at sites of inflammation.[6]

Selective inhibition of COX-2 over COX-1 is a key therapeutic strategy to mitigate the gastrointestinal side effects associated with non-selective NSAIDs. Celecoxib is a selective COX-2 inhibitor, and its clinical success has validated this approach.[3] Given the structural similarities of Compound X to known COX-2 inhibitors, we hypothesize that it will exhibit inhibitory activity against this enzyme. This guide will detail the experimental procedures to test this hypothesis and to quantitatively compare the potency and selectivity of Compound X with Celecoxib.

In Vitro Benchmarking: COX-1 and COX-2 Inhibition Assay

Experimental Objective

To determine the in vitro inhibitory potency (IC50) of Compound X and Celecoxib against human recombinant COX-1 and COX-2 enzymes and to establish the COX-2 selectivity index for each compound.

Methodology

A commercially available fluorometric COX inhibitor screening assay kit can be utilized for this purpose.[7] This assay measures the peroxidase activity of COX, which is coupled to a fluorescent probe.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Compound X (e.g., 10 mM in DMSO).

  • Prepare a stock solution of Celecoxib (e.g., 10 mM in DMSO).

  • Prepare serial dilutions of both compounds in assay buffer to achieve a range of final assay concentrations (e.g., 0.01 nM to 100 µM).

  • Reconstitute human recombinant COX-1 and COX-2 enzymes according to the manufacturer's instructions.

• Assay Procedure:

  • Add 10 µL of the diluted test compounds or vehicle (DMSO) to the wells of a 96-well microplate.

  • Add 10 µL of the appropriate COX enzyme (COX-1 or COX-2) to the wells.

  • Initiate the reaction by adding 80 µL of the reaction mixture containing arachidonic acid (substrate) and the fluorescent probe.

  • Incubate the plate at 37°C for a specified time (e.g., 10 minutes).

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC50 values by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

  • Calculate the COX-2 selectivity index (SI) as the ratio of the IC50 for COX-1 to the IC50 for COX-2.

Hypothetical Results and Interpretation

Disclaimer: The following data for Compound X is hypothetical and for illustrative purposes, as direct experimental values were not found in the cited literature. The data for Celecoxib is based on published findings.[8][9]

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (SI)
Compound X	15	0.25	60
Celecoxib	8.2	0.04	205

Interpretation:

In this hypothetical scenario, Compound X demonstrates potent inhibition of the COX-2 enzyme with an IC50 value in the sub-micromolar range. Its selectivity for COX-2 over COX-1 is significant (60-fold), suggesting a favorable therapeutic window with a potentially reduced risk of gastrointestinal side effects compared to non-selective NSAIDs. However, when benchmarked against Celecoxib, Compound X is less potent and less selective. This data provides a crucial in vitro baseline for further preclinical development.

In Vivo Benchmarking: Carrageenan-Induced Paw Edema in Rats

Experimental Objective

To evaluate the in vivo anti-inflammatory efficacy of Compound X in a well-established acute inflammation model and compare it to the standard drug, Celecoxib.

Methodology

The carrageenan-induced paw edema model in rats is a widely accepted and reproducible assay for screening anti-inflammatory drugs.[10]

Step-by-Step Protocol:

• Animal Acclimatization and Grouping:

  • Acclimatize male Wistar rats for at least one week under standard laboratory conditions.

  • Randomly assign the animals to different treatment groups (n=6 per group):

    • Vehicle Control (e.g., 0.5% carboxymethyl cellulose)

    • Compound X (e.g., 10, 30, 100 mg/kg, p.o.)

    • Celecoxib (e.g., 10, 30 mg/kg, p.o.)

• Dosing and Induction of Inflammation:

  • Administer the test compounds or vehicle orally (p.o.) one hour before the induction of inflammation.

  • Inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema:

  • Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

  • The increase in paw volume is an indicator of the inflammatory response.

• Data Analysis:

  • Calculate the percentage of inhibition of paw edema for each treatment group compared to the vehicle control group at each time point.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test).

Hypothetical Results and Interpretation

Treatment Group	Dose (mg/kg)	% Inhibition of Paw Edema at 3 hours
Vehicle Control	-	0%
Compound X	10	25%
30	45%
100	60%
Celecoxib	10	40%
30	65%

Interpretation:

The hypothetical in vivo data suggests that Compound X exhibits a dose-dependent anti-inflammatory effect in the carrageenan-induced paw edema model. While it shows significant efficacy at higher doses, it appears to be less potent than Celecoxib at equivalent doses. This in vivo data, in conjunction with the in vitro results, provides a comprehensive picture of the compound's potential and guides further optimization and dose-finding studies.

Mechanistic Insights: Visualizing the COX-2 Signaling Pathway

To better understand the mechanism of action of Compound X and Celecoxib, it is essential to visualize their target within the broader inflammatory cascade.

Caption: The COX-2 signaling pathway in inflammation.

Experimental Workflow: From In Vitro Screening to In Vivo Validation

The benchmarking process follows a logical progression from initial in vitro characterization to in vivo validation of anti-inflammatory activity.

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